2,4-Dichloro-3-methoxybenzoic acid

• CAS: 115382-33-7

Core Science & Biosynthesis

A Technical Guide to the Predicted ¹H and ¹³C NMR Spectral Data of 2,4-dichloro-3-methoxybenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2,4-dichloro-3-methoxybenzoic acid. In the absence of direct experimental spectra in publicly available databases, this document leverages established principles of NMR spectroscopy and data from analogous compounds to offer a robust predictive interpretation. This approach is invaluable for researchers in compound identification, structural verification, and quality control, providing a foundational understanding of what to expect during experimental analysis.

The Foundational Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled analytical technique in modern chemistry, offering a detailed window into the molecular structure of organic compounds. By probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13), NMR allows for the precise determination of the chemical environment of each atom within a molecule. This information is critical in confirming the identity of a synthesized compound, elucidating the structure of unknown molecules, and assessing purity.

For a molecule such as 2,4-dichloro-3-methoxybenzoic acid, with its distinct arrangement of substituents on a benzene ring, NMR spectroscopy is the definitive tool for confirming the regiochemistry and electronic environment of the aromatic system. The predicted data and interpretations herein are grounded in the fundamental principles of chemical shifts, spin-spin coupling, and the well-documented effects of electron-donating and electron-withdrawing groups on aromatic systems.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) for 2,4-dichloro-3-methoxybenzoic acid. These predictions are derived from an analysis of substituent effects observed in structurally related compounds such as 2,4-dichlorobenzoic acid, 3-methoxybenzoic acid, and other substituted benzoic acids.[1][2] The predictions are made for a standard deuterated solvent, such as CDCl₃ or DMSO-d₆, and it is important to note that actual experimental values may vary slightly depending on the solvent and concentration.[3]

Table 1: Predicted ¹H NMR Data for 2,4-dichloro-3-methoxybenzoic acid

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	7.5 - 7.7	Doublet	~8.5
H-6	7.9 - 8.1	Doublet	~8.5
OCH₃	3.9 - 4.1	Singlet	N/A
COOH	10.0 - 13.0	Broad Singlet	N/A

Table 2: Predicted ¹³C NMR Data for 2,4-dichloro-3-methoxybenzoic acid

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1	130 - 133
C-2	133 - 136
C-3	155 - 158
C-4	125 - 128
C-5	115 - 118
C-6	132 - 135
C=O	165 - 170
OCH₃	56 - 59

In-Depth Spectral Interpretation and Rationale

The predicted NMR data is a direct reflection of the electronic environment created by the substituents on the benzoic acid core.

¹H NMR Spectrum Analysis:

The aromatic region of the ¹H NMR spectrum is expected to show a simple AX system, consisting of two doublets corresponding to H-5 and H-6.

• H-6: This proton is ortho to the electron-withdrawing carboxylic acid group and is expected to be the most deshielded of the aromatic protons, appearing at the downfield end of the aromatic region (7.9 - 8.1 ppm).

• H-5: This proton is meta to the carboxylic acid and ortho to a chlorine atom. It will be deshielded, but to a lesser extent than H-6, with a predicted chemical shift in the range of 7.5 - 7.7 ppm. The coupling between H-5 and H-6, being ortho to each other, should result in a coupling constant (J) of approximately 8.5 Hz.

• OCH₃: The methoxy protons will appear as a sharp singlet in the upfield region (3.9 - 4.1 ppm), characteristic of protons on a carbon attached to an oxygen atom.

• COOH: The carboxylic acid proton is highly deshielded and often exchanges with trace amounts of water in the solvent, leading to a broad singlet that can appear over a wide chemical shift range (10.0 - 13.0 ppm).

¹³C NMR Spectrum Analysis:

The proton-decoupled ¹³C NMR spectrum will provide a single peak for each unique carbon atom in the molecule.

• C=O: The carbonyl carbon of the carboxylic acid is the most deshielded carbon, appearing significantly downfield (165 - 170 ppm).

• C-3: The carbon atom bearing the electron-donating methoxy group will be significantly shielded and is predicted to have the most upfield chemical shift among the aromatic carbons directly attached to substituents (155 - 158 ppm).

• C-2 and C-4: The carbons directly attached to the electronegative chlorine atoms will be deshielded, with their exact chemical shifts influenced by the combined electronic effects of all substituents.

• C-1, C-5, and C-6: The chemical shifts of these carbons are determined by the cumulative effects of the substituents. C-1, the ipso-carbon of the carboxylic acid group, will be moderately deshielded. C-5 and C-6 will have chemical shifts influenced by their proximity to the various functional groups.

• OCH₃: The methoxy carbon will appear in the aliphatic region of the spectrum, typically between 56 and 59 ppm.

Structural Relationship to NMR Parameters

Caption: A streamlined workflow for acquiring high-quality NMR data.

Conclusion

This technical guide provides a comprehensive predicted ¹H and ¹³C NMR spectral analysis for 2,4-dichloro-3-methoxybenzoic acid. By understanding the expected chemical shifts and coupling patterns, researchers can more effectively interpret experimental data, confirm the structure of their synthesized material, and troubleshoot any discrepancies. The detailed experimental protocol offers a robust framework for obtaining accurate and reproducible NMR data, a cornerstone of rigorous scientific research in the pharmaceutical and chemical industries.

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crystal structure analysis of 2,4-dichloro-3-methoxybenzoic acid

An In-Depth Technical Guide to the Crystal Structure Analysis of 2,4-Dichloro-3-methoxybenzoic Acid: A Hypothetical Case Study

Foreword: The Architectural Blueprint of a Molecule

In the realm of pharmaceutical sciences and materials research, understanding the precise three-dimensional arrangement of atoms within a molecule is not merely an academic exercise; it is the foundational blueprint upon which its physical, chemical, and biological properties are built. For a molecule like 2,4-dichloro-3-methoxybenzoic acid—a compound with potential applications stemming from its substituted benzoic acid scaffold—a thorough crystal structure analysis is paramount. The presence of chloro, methoxy, and carboxylic acid functional groups suggests a rich landscape of potential intermolecular interactions, which can dictate everything from solubility and stability to bioavailability.

This guide presents a comprehensive, hypothetical case study detailing the complete workflow for the . As no published crystal structure for this specific compound is readily available, this document serves as an expert-guided roadmap for researchers, scientists, and drug development professionals on how to approach the structural elucidation of a novel small organic molecule. We will navigate the entire process, from the strategic synthesis of high-purity material to the intricate details of X-ray diffraction analysis and structural interpretation, explaining the causality behind each experimental choice.

Part 1: Synthesis and Purification: The Genesis of a Pure Crystal

The journey to a crystal structure begins with the synthesis of the target compound in high purity. Impurities can inhibit crystallization or, in worse-case scenarios, co-crystallize, leading to erroneous structural data. A plausible synthetic route to 2,4-dichloro-3-methoxybenzoic acid is adapted from established methods for related halogenated and methoxylated benzoic acids.[1][2]

Proposed Synthetic Pathway

A logical approach involves the chlorination and methoxylation of a suitable precursor. For instance, a multi-step synthesis could be envisioned starting from a commercially available substituted toluene or aniline, followed by oxidation of the methyl group to a carboxylic acid. Given the substitution pattern, a more direct route might involve the selective functionalization of a dichlorinated phenol.

Diagram of Proposed Synthetic Workflow:

Caption: A plausible multi-step synthesis of 2,4-dichloro-3-methoxybenzoic acid.

Protocol: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds, leveraging differences in solubility at varying temperatures.[3] The choice of solvent is critical.

Step-by-Step Protocol:

• Solvent Screening: Test the solubility of the crude product in various solvents (e.g., ethanol, methanol, acetone, water, and mixtures thereof) at room temperature and at their boiling points. The ideal solvent will dissolve the compound sparingly at room temperature but completely at an elevated temperature.

• Dissolution: In a flask, dissolve the crude 2,4-dichloro-3-methoxybenzoic acid in a minimal amount of the chosen hot solvent to create a saturated solution.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature. The decrease in solubility will cause the purified compound to crystallize. Further cooling in an ice bath can maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent to remove any adhering mother liquor, and dry them under a vacuum.

Trustworthiness Check: The purity of the final product should be confirmed by techniques such as ¹H NMR, ¹³C NMR, and melting point determination. A sharp melting point is indicative of high purity.

Part 2: The Art of Crystal Growth

Obtaining a single crystal of sufficient size and quality is often the most challenging step in a crystal structure analysis. For a molecule like 2,4-dichloro-3-methoxybenzoic acid, several techniques can be employed.

Common Crystallization Techniques

Technique	Description	Rationale & Suitability
Slow Evaporation	A solution of the compound is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.	Simple and effective for moderately soluble compounds. The slow process allows for the ordered growth of a single crystal lattice.
Vapor Diffusion	A concentrated solution of the compound in a "good" solvent is placed in a small open vial, which is then sealed inside a larger container with a "poor" solvent (the precipitant). The vapor of the poor solvent slowly diffuses into the good solvent, reducing the compound's solubility and inducing crystallization.	Offers fine control over the rate of crystallization by varying the solvent system. Ideal for sparingly soluble compounds.
Cooling	A saturated solution at a high temperature is slowly cooled, causing the compound to crystallize out.	Suitable for compounds with a significant positive temperature-solubility gradient.

The potential for polymorphism—the existence of multiple crystal forms—is a key consideration in drug development as different polymorphs can have different stabilities and bioavailabilities.[4] Therefore, it is crucial to screen for different crystalline forms by varying solvents and crystallization conditions.[5]

Part 3: Illuminating the Structure: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the atomic-level structure of a crystalline material.[6][7] It relies on the principle that a crystal lattice diffracts X-rays in a unique pattern, from which the arrangement of atoms can be deduced.[8]

The SC-XRD Experimental Workflow

Diagram of the SC-XRD Workflow:

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in vitro toxicity profile of 2,4-dichloro-3-methoxybenzoic acid

An In-Depth Technical Guide to the In Vitro Toxicity Profile of 2,4-dichloro-3-methoxybenzoic acid

Foreword: Charting a Course in a Data-Deficient Landscape

The robust toxicological assessment of chemical compounds is a cornerstone of modern drug development, industrial chemical safety, and environmental protection. While a wealth of data exists for many legacy chemicals, novel compounds or less-common isomers often present a significant challenge due to a lack of published safety profiles. 2,4-dichloro-3-methoxybenzoic acid is one such compound.

A thorough review of the public scientific literature reveals no direct studies on the in vitro toxicity of 2,4-dichloro-3-methoxybenzoic acid. This guide, therefore, is structured to address this data gap. It is designed not as a summary of existing data, but as a predictive framework and a strategic guide for researchers, scientists, and drug development professionals.

By leveraging toxicological data from structurally analogous compounds—including other dichlorobenzoic acid isomers and related chlorophenoxy herbicides—this document will:

• Construct a predictive toxicity profile , hypothesizing the likely cytotoxic and genotoxic hazards.

• Propose a comprehensive, tiered in vitro testing strategy designed to rigorously and efficiently characterize the compound's safety profile.

• Provide detailed, field-proven protocols and data interpretation frameworks to empower researchers to generate the necessary data with scientific integrity.

This guide is built on the principle that in the absence of direct evidence, a logical, evidence-based, and predictive approach is the most responsible path forward.

Part 1: Predictive Toxicity Profile Based on Structural Analogs

The chemical structure of 2,4-dichloro-3-methoxybenzoic acid contains several key features that can inform a predictive toxicological assessment: a dichlorinated benzene ring, a carboxylic acid group, and a methoxy group. By examining data on compounds with similar moieties, we can infer potential toxicological activities.

Predicted Cytotoxicity and Mechanisms of Action

The presence of a chlorinated aromatic ring suggests a potential for cytotoxicity. Studies on related isomers, such as 3,5-dichloro-2-hydroxybenzoic acid (3,5-DC-2-HBA) and 3,5-dichloro-4-hydroxybenzoic acid (3,5-DC-4-HBA), have demonstrated that these compounds exhibit significant cytotoxicity in various mammalian cell lines.[1] The specific positioning of the chloro- and hydroxyl- groups on the benzoic acid ring was shown to directly influence the degree of toxicity.[1]

A primary mechanism of toxicity for related phenolic compounds is the induction of oxidative stress .[1] It is plausible that 2,4-dichloro-3-methoxybenzoic acid could also disrupt the cellular redox balance, leading to the generation of reactive oxygen species (ROS). This can, in turn, cause damage to lipids, proteins, and DNA, ultimately triggering cell death pathways like apoptosis or necrosis.[2][3]

Furthermore, chlorophenoxy herbicides, a broader class of related compounds, are known to exert toxicity by uncoupling oxidative phosphorylation in mitochondria and causing dose-dependent cell membrane damage.[4][5] This disruption of cellular energy production represents another potential cytotoxic mechanism for 2,4-dichloro-3-methoxybenzoic acid.

Predicted Genotoxicity

The genotoxic potential of chlorinated aromatic compounds is a significant regulatory concern. Data from structural analogs is mixed, suggesting that a comprehensive assessment is critical.

• DNA Damage (Clastogenicity): Herbicides structurally related to the target compound, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), have been shown to induce DNA damage in the Comet assay in both acute and chronic exposure models.[6] Similarly, the dicamba-based herbicide Banvel® induced DNA single-strand breaks.[7] This suggests a potential for 2,4-dichloro-3-methoxybenzoic acid to act as a clastogen, an agent that causes breaks in chromosomes.

• Mutagenicity: A study on 4-(2,4-dichlorophenoxy)butyric acid (2,4-DB), another structural analog, showed no evidence of gene mutation potential in bacterial (Ames test) or mammalian cell assays.[8] While this provides some reassurance, the addition of a methoxy group and the different chlorine substitution pattern in our target compound could alter this profile.

Given the evidence of DNA damage from closely related molecules, there is a reasonable suspicion of genotoxic potential that must be investigated directly.

Part 2: A Proposed Strategy for In Vitro Toxicity Assessment

A tiered, logical progression of assays is the most efficient and scientifically sound approach to characterize an unknown compound. This strategy begins with broad screening for cytotoxicity and progresses to more specific assays for genotoxicity and mechanistic investigation, as dictated by the initial results.

Tier 1: Baseline Cytotoxicity Assessment

The foundational step is to determine the concentration at which the compound begins to exert toxic effects on living cells. This establishes a dose-response relationship and informs the concentration ranges for all subsequent, more complex assays.

Core Objective: To quantify the concentration-dependent cytotoxicity of 2,4-dichloro-3-methoxybenzoic acid across a panel of relevant human cell lines.

Recommended Assays:

• Neutral Red Uptake (NRU) Assay: Measures the viability of cells based on their ability to take up and retain the neutral red dye within their lysosomes. It is a sensitive indicator of cell membrane integrity.[9][10]

• CellTiter-Glo® Luminescent Cell Viability Assay: Quantifies ATP, an indicator of metabolically active cells. This assay is highly sensitive and suitable for high-throughput screening.[11]

Cell Line Selection Rationale: A panel of cell lines is crucial to identify potential organ-specific toxicity and to assess differential effects between cancerous and non-cancerous cells.

• HepG2 (Human Hepatocellular Carcinoma): The liver is a primary site of xenobiotic metabolism. HepG2 cells are a standard model for assessing potential hepatotoxicity.[9]

• A549 (Human Lung Carcinoma): Relevant for assessing toxicity following potential inhalation exposure.[9]

• hTERT-BJ1 (Human Foreskin Fibroblasts): A non-cancerous, immortalized cell line that serves as a crucial control to determine the compound's selectivity for cancer cells versus normal cells.

Caption: Workflow for Tier 1 Cytotoxicity Assessment.

• Cell Seeding: Seed cells in a 96-well microtiter plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 2,4-dichloro-3-methoxybenzoic acid in a suitable solvent (e.g., DMSO). Perform serial dilutions in culture medium to achieve the desired final concentrations. Ensure the final solvent concentration in all wells (including vehicle controls) is consistent and non-toxic (typically ≤0.5%).

• Treatment: Remove the seeding medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound or vehicle control. Include wells with medium only as a blank control.

• Incubation: Return the plate to the incubator for a defined exposure period (e.g., 24 hours).

• Neutral Red Staining: Prepare a 50 µg/mL solution of Neutral Red in warm, serum-free medium, and filter-sterilize. After the treatment incubation, remove the medium and add 100 µL of the Neutral Red solution to each well. Incubate for 3 hours.

• Dye Extraction: After incubation, remove the Neutral Red solution and wash the cells gently with 150 µL of Phosphate Buffered Saline (PBS). Remove the PBS and add 150 µL of destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well.

• Quantification: Place the plate on a shaker for 10 minutes to ensure complete dissolution of the dye. Measure the absorbance at 540 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of the cell viability).

Tier 2: Genotoxicity Assessment

If cytotoxicity is observed, or even if it is not (as genotoxicity can occur at non-cytotoxic concentrations), a direct assessment of genotoxic potential is mandatory. A battery of tests is required to assess different endpoints.

Core Objective: To determine if 2,4-dichloro-3-methoxybenzoic acid can induce gene mutations or chromosomal damage.

Recommended Assays:

• Bacterial Reverse Mutation (Ames) Test (OECD TG 471): A widely used initial screen for mutagenic potential. It uses several strains of Salmonella typhimurium and Escherichia coli to detect point mutations.

• In Vitro Comet Assay: A sensitive method for detecting DNA strand breaks in eukaryotic cells.[12] Cells are embedded in agarose, lysed, and subjected to electrophoresis. Damaged DNA migrates further, forming a "comet tail."

• In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): Detects both clastogens and aneugens (agents that cause chromosome loss) by scoring for the presence of micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes left behind during cell division.

Caption: Workflow for Tier 2 Genotoxicity Assessment via Comet Assay.

• Cell Treatment: Culture an appropriate mammalian cell line (e.g., CHO, TK6) and treat with 2,4-dichloro-3-methoxybenzoic acid at several concentrations, typically up to a maximum of the IC20 as determined in Tier 1, for 2-4 hours. Include a vehicle control and a known positive control (e.g., ethyl methanesulfonate).

• Slide Preparation: Harvest the cells and resuspend in ice-cold PBS at ~1 x 10⁵ cells/mL. Mix 10 µL of cell suspension with 90 µL of 0.7% low melting point agarose at 37°C. Quickly pipette the mixture onto a pre-coated microscope slide and cover with a coverslip. Solidify on a cold plate for 10 minutes.

• Lysis: Carefully remove the coverslip and immerse the slides in ice-cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added fresh) for at least 1 hour at 4°C. This step removes cell membranes and histones, leaving behind the nucleoid.

• DNA Unwinding: Gently rinse the slides and place them in a horizontal electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13). Let the slides sit for 20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Apply a voltage of ~0.7 V/cm (e.g., 25V for a 30cm tank) for 20-30 minutes. The negatively charged DNA fragments will migrate towards the anode.

• Neutralization and Staining: After electrophoresis, gently rinse the slides with neutralization buffer (0.4 M Tris, pH 7.5). Stain the DNA by adding a small volume of a fluorescent dye (e.g., SYBR® Green I) and cover with a coverslip.

• Visualization and Scoring: Analyze the slides using a fluorescence microscope. Use validated comet assay software to capture images and quantify the extent of DNA damage. Key metrics include "% DNA in the Tail" and "Tail Moment." Score at least 50 randomly selected cells per slide.

Tier 3: Mechanistic Investigation

If significant cytotoxicity or genotoxicity is confirmed, Tier 3 assays are employed to understand the underlying molecular mechanisms. The choice of assays is directly guided by the results from the previous tiers.

Core Objective: To elucidate the specific cellular pathways disrupted by 2,4-dichloro-3-methoxybenzoic acid.

This pathway is a plausible mechanism based on data from structural analogs.[1]

Caption: Potential mechanism: Oxidative stress leading to apoptosis.

Recommended Mechanistic Assays:

• If high cytotoxicity is observed:

  • ROS Detection: Use a probe like 2',7'–dichlorofluorescin diacetate (DCFH-DA), which becomes fluorescent in the presence of ROS, to quantify oxidative stress via flow cytometry or plate reader.

  • Apoptosis vs. Necrosis Assay: Use an Annexin V/Propidium Iodide (PI) staining kit to differentiate between early apoptosis (Annexin V positive, PI negative), late apoptosis/necrosis (both positive), and live cells (both negative).

  • Caspase Activity Assay: Employ a luminescent assay like Caspase-Glo® 3/7 to specifically measure the activity of executioner caspases, which are key mediators of apoptosis.[13]

Part 3: Data Presentation and Interpretation

Clear and standardized data presentation is essential for accurate interpretation and comparison.

Summarizing Quantitative Data

All quantitative results should be summarized in tables. This allows for easy comparison across cell lines, time points, and toxicological endpoints.

Table 1: Hypothetical Summary of In Vitro Toxicity Data for 2,4-dichloro-3-methoxybenzoic acid

Assay Type	Cell Line	Endpoint	Result (Example)
Cytotoxicity	HepG2	IC50 (24h)	75 µM
A549	IC50 (24h)	120 µM
hTERT-BJ1	IC50 (24h)	> 200 µM
Genotoxicity	TK6	Comet Assay (% Tail DNA)	Significant increase at 10 µM
CHO-K1	Micronucleus Test	Positive at 25 µM
S. typhimurium	Ames Test (TA98, TA100)	Negative
Mechanistic	HepG2	ROS Production	2.5-fold increase at 50 µM
HepG2	Caspase-3/7 Activity	4-fold increase at 50 µM

Interpretation of Key Endpoints

• IC50 (50% Inhibitory Concentration): This is the concentration of a substance that causes a 50% reduction in a measured response (e.g., cell viability). It is a standard measure of a compound's potency. A lower IC50 indicates higher cytotoxicity.

• Selectivity Index (SI): Calculated as (IC50 in non-cancerous cells) / (IC50 in cancerous cells). An SI value significantly greater than 1 suggests the compound is selectively toxic to cancer cells, a desirable trait in drug development.[3]

• Comet Assay Results: A statistically significant increase in the mean % Tail DNA or Tail Moment compared to the concurrent vehicle control indicates the induction of DNA strand breaks.

• Micronucleus Test Results: A dose-dependent increase in the frequency of micronucleated cells that exceeds a defined historical background level indicates clastogenic or aneugenic activity.

Conclusion

While no direct in vitro toxicity data for 2,4-dichloro-3-methoxybenzoic acid currently exists, a predictive analysis based on structural analogs suggests a moderate potential for both cytotoxicity and genotoxicity. The primary mechanisms are hypothesized to involve the induction of oxidative stress, mitochondrial dysfunction, and direct DNA damage.

This guide provides a robust, tiered experimental strategy to definitively characterize this safety profile. The proposed workflows—from baseline cytotoxicity screening to specific genotoxicity and mechanistic assays—represent a comprehensive and resource-efficient approach. By executing this testing strategy, researchers can fill the critical data gap for 2,4-dichloro-3-methoxybenzoic acid, enabling informed decisions regarding its safety for development and use. The adoption of a multi-assay, mechanistically informed approach is paramount for a modern and complete toxicological evaluation.[13]

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pharmacokinetics of 2,4-dichloro-3-methoxybenzoic acid derivatives

An In-Depth Technical Guide to the Pharmacokinetics of 2,4-Dichloro-3-Methoxybenzoic Acid Derivatives

Executive Summary

This technical guide provides a comprehensive framework for understanding and evaluating the pharmacokinetic properties of 2,4-dichloro-3-methoxybenzoic acid and its derivatives. Given the limited publicly available data on this specific chemical entity, this document establishes a predictive profile by drawing parallels with structurally related analogs, most notably 2,4-dichlorophenoxyacetic acid (2,4-D) and other substituted benzoic acids. The guide follows the core principles of Absorption, Distribution, Metabolism, and Excretion (ADME), offering insights into the likely behavior of these compounds in vivo. Furthermore, it presents detailed, field-proven methodologies for empirical investigation, including in vitro metabolic stability assays, in vivo pharmacokinetic study designs, and advanced bioanalytical techniques. By integrating predictive analysis with actionable experimental protocols and modeling concepts, this guide serves as an essential resource for researchers aiming to characterize this chemical class for pharmaceutical or toxicological purposes.

Introduction to Dichloromethoxybenzoic Acids

Substituted benzoic acids are a cornerstone of medicinal chemistry and agrochemical development. The specific substitution pattern of chloro- and methoxy- groups on the benzoic acid scaffold dramatically influences the molecule's physicochemical properties, and consequently, its interaction with biological systems. 2,4-dichloro-3-methoxybenzoic acid derivatives belong to a class of compounds where electronegative chlorine atoms and a methoxy group modulate the molecule's lipophilicity, acidity (pKa), and susceptibility to metabolic enzymes. Understanding the pharmacokinetics of this class is critical for predicting efficacy, duration of action, and potential toxicity.

Due to the scarcity of direct pharmacokinetic data for 2,4-dichloro-3-methoxybenzoic acid, this guide will leverage data from well-studied structural analogs to build a robust predictive model.

Table 1: Physicochemical Properties of 2,4-dichloro-3-methoxybenzoic acid and Structural Analogs

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	XLogP3
2,4-dichloro-3-methoxybenzoic acid	2,4-dichloro-3-methoxybenzoic acid	C₈H₆Cl₂O₃	221.04[1]	N/A
2,4-dichlorobenzoic acid	2,4-dichlorobenzoic acid	C₇H₄Cl₂O₂	191.02[2]	2.7
2,4-Dichlorophenoxyacetic acid (2,4-D)	2,4-Dichlorophenoxyacetic acid	C₈H₆Cl₂O₃	221.04	2.8
3,6-dichloro-2-methoxybenzoic acid (Dicamba)	3,6-dichloro-2-methoxybenzoic acid	C₈H₆Cl₂O₃	221.04[3]	2.2
2,4-Dichloro-3-methylbenzoic acid	2,4-Dichloro-3-methylbenzoic acid	C₈H₆Cl₂O₂	205.03[4]	3.1[4]

The Core Principles of Pharmacokinetics (ADME)

Pharmacokinetics (PK) is the study of how an organism affects a drug or chemical substance, encompassing the processes of Absorption, Distribution, Metabolism, and Excretion (ADME).[5] A robust understanding of these four pillars is fundamental to drug development, enabling the optimization of dosing regimens and the prediction of safety profiles.[5]

Caption: A generalized workflow illustrating the core ADME processes.

Predicted Pharmacokinetic Profile of 2,4-dichloro-3-methoxybenzoic acid Derivatives

This section synthesizes information from structural analogs to predict the ADME profile of the target compound class.

Absorption

Following oral administration, substituted benzoic acids like 2,4-D are readily absorbed from the gastrointestinal tract.[6][7] Given the moderate lipophilicity and acidic nature of the target compound, efficient passive diffusion across the gut wall is anticipated. In male rats, orally administered 2,4-D salts were almost entirely excreted in the urine within 28 hours, indicating high bioavailability.[8]

Conversely, dermal absorption is expected to be significantly lower. Studies in human volunteers with 2,4-D showed that only a small fraction (around 5.8%) of a topically applied dose was excreted in the urine over five days.[6]

Distribution

After entering systemic circulation, the compound is expected to distribute widely into tissues.[6] However, significant accumulation is unlikely. For 2,4-D, peak concentrations were observed in highly perfused organs like the liver, kidney, and lungs shortly after dosing, with lower levels found in muscle and brain tissue.[7] The compound does not tend to accumulate in mammals.[7]

Metabolism

The metabolic fate of 2,4-dichloro-3-methoxybenzoic acid is predicted to involve both Phase I and Phase II biotransformation reactions, primarily in the liver. While many chlorinated phenoxy acids like 2,4-D undergo limited metabolism and are excreted largely unchanged, the presence of a methoxy group introduces a key site for enzymatic activity.[6]

• Phase I Reactions: The primary Phase I metabolic pathway is likely O-demethylation via Cytochrome P450 (CYP) enzymes, yielding a di-chloro-hydroxy-benzoic acid metabolite. Aromatic hydroxylation at other positions on the ring is also possible, though likely a minor pathway.

• Phase II Reactions: The carboxylic acid moiety is a prime substrate for conjugation. The parent compound and its Phase I metabolites can be conjugated with endogenous molecules to increase water solubility and facilitate excretion. Key pathways include:

  • Glucuronidation: Formation of a glucuronide conjugate via UDP-glucuronosyltransferases (UGTs).

  • Amino Acid Conjugation: Conjugation with glycine or taurine. Species-specific differences are common in this pathway; for instance, dogs are known to form taurine, serine, and glycine conjugates of 2,4-D, whereas rats primarily excrete the parent compound.[6]

Caption: Experimental workflow for a typical in vivo pharmacokinetic study.

Bioanalytical Techniques

Accurate quantification of the parent drug and its metabolites in complex biological matrices (plasma, urine, tissue homogenates) is paramount.

LC-MS/MS is the gold standard for bioanalysis in pharmacokinetic studies due to its exceptional sensitivity, selectivity, and speed. [9]

• Sample Preparation: Typically involves protein precipitation (PPT) with a solvent like acetonitrile, or more complex methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for cleaner samples and lower detection limits. [10]* Chromatography: Reversed-phase HPLC or UPLC is used to separate the analyte of interest from matrix components and metabolites. A C18 column is commonly employed. [11]* Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity. Specific precursor-to-product ion transitions are monitored for the analyte and a stable-isotope-labeled internal standard.

Modeling and Simulation

Physiologically Based Pharmacokinetic (PBPK) modeling is a powerful computational tool that integrates physicochemical, in vitro, and preclinical data to simulate the ADME of a compound in different species, including humans. [12][13]

• Model Structure: PBPK models represent the body as a series of interconnected compartments corresponding to real organs and tissues (e.g., liver, kidney, fat, muscle). [14]Blood flow, organ volumes, and tissue composition are described by physiological parameters. [15]* Application:

  • Data Integration: The model is built using compound-specific data (e.g., LogP, pKa), in vitro metabolism data (CLint from HLM), and permeability data (Papp from Caco-2).

  • Animal Model Validation: The model is first used to simulate the PK profile in the preclinical species (e.g., rat) and is refined by comparing the simulation with the observed in vivo data.

  • Human Extrapolation: Once validated, the physiological parameters of the model are scaled to human values to predict the human pharmacokinetic profile. This is invaluable for first-in-human dose selection. [15]

Conclusion and Future Directions

The pharmacokinetic profile of 2,4-dichloro-3-methoxybenzoic acid derivatives is predicted to be characterized by good oral absorption, wide distribution without significant accumulation, metabolism via O-demethylation and conjugation, and rapid renal excretion. However, this profile is based on extrapolation from structural analogs. For any specific derivative, it is imperative that these predictions are confirmed through rigorous empirical investigation.

Future work should focus on conducting the in vitro and in vivo studies outlined in this guide to generate definitive data. This data will not only establish the ADME properties of specific compounds but will also be crucial for building and validating PBPK models to confidently predict human pharmacokinetics and guide safe and effective drug development.

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• Knopp, D., & Schiller, F. (1992). Oral and dermal application of 2,4-dichlorophenoxyacetic acid sodium and dimethylamine salts to male rats: Investigations on absorption and excretion as well as induction of hepatic mixed-function oxidase activities. Archives of Toxicology, 66(3), 170-174. [Link]

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• Kumar, V., et al. (2018). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. Medicinal Chemistry, 14(6), 621-631. [Link]

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Receptor Binding Affinity of 2,4-Dichloro-3-Methoxybenzoic Acid: A Technical Guide for Co-Receptor Evaluation

Executive Summary

The discovery that the F-box protein TIR1 functions as an auxin receptor fundamentally shifted the paradigm of plant hormone signaling and agrochemical design[1]. 2,4-Dichloro-3-methoxybenzoic acid (CAS: 115382-33-7) is a synthetic auxin analog and a structural isomer of the widely utilized herbicide Dicamba (3,6-dichloro-2-methoxybenzoic acid). The shifting of the chlorine and methoxy substituents alters both the electron density of the aromatic ring and the molecule's steric profile.

Because the TIR1 binding pocket relies heavily on hydrophobic interactions and van der Waals contacts to accommodate the aromatic ring[2], these structural modifications directly impact the binding affinity ( Kd​ ) and the stability of the ternary co-receptor complex. This whitepaper provides a comprehensive, self-validating methodological framework for characterizing the receptor binding affinity of 2,4-dichloro-3-methoxybenzoic acid using Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).

Mechanistic Framework: The "Molecular Glue" Paradigm

In the canonical auxin signaling pathway, the ligand does not induce a conformational change in the receptor to activate it. Instead, the auxin acts as a "molecular glue" that stabilizes the interaction between the TIR1/AFB leucine-rich repeat (LRR) domain and the degron motif (Domain II) of Aux/IAA transcriptional repressors[3].

The binding efficiency and specificity of synthetic auxins are heavily influenced by their van der Waals surface volume and electrostatic forces[2]. When evaluating 2,4-dichloro-3-methoxybenzoic acid, the ligand must first anchor into the hydrophobic base of the TIR1 pocket—a process structurally stabilized by the cofactor Inositol hexakisphosphate (InsP6). Once anchored, the exposed upper face of the halogenated ring completes the recognition surface, allowing the Aux/IAA co-receptor to dock.

TIR1-Auxin-Aux/IAA signaling pathway driven by the molecular glue mechanism.

Surface Plasmon Resonance (SPR): Kinetic Characterization Protocol

SPR has become the gold standard for studying biomolecular interactions in real-time, allowing for the precise extraction of association ( kon​ ) and dissociation ( koff​ ) rates[4]. To evaluate the ternary complex formation induced by 2,4-dichloro-3-methoxybenzoic acid, we employ a "capture" methodology.

Causality in Experimental Design

Rather than immobilizing the large TIR1 protein (which can occlude the binding pocket), we immobilize a biotinylated Aux/IAA degron peptide (e.g., IAA7) onto a Streptavidin (SA) chip. This site-directed immobilization ensures uniform presentation and prevents steric hindrance. The analyte consists of purified TIR1 pre-incubated with varying concentrations of the synthetic auxin.

Step-by-Step Protocol

• Sensor Chip Preparation: Dock a Streptavidin (SA) sensor chip into the SPR instrument. Condition the surface with three 1-minute injections of 1 M NaCl / 50 mM NaOH to remove unbound streptavidin.

• Ligand Immobilization: Inject biotinylated IAA7 degron peptide (10 µg/mL in running buffer) at a low flow rate (10 µL/min) over Flow Cell 2 (Fc2) until a capture level of ~150-200 Resonance Units (RU) is achieved. Leave Flow Cell 1 (Fc1) blank as a reference.

• Buffer Matching: Ensure the running buffer (e.g., 1x HBS-EP+ containing 1 mM TCEP and 10 µM InsP6) exactly matches the analyte buffer to prevent bulk refractive index shifts[4].

• Analyte Preparation: Pre-incubate 50 nM of purified TIR1 with a concentration series of 2,4-dichloro-3-methoxybenzoic acid (0.1 µM to 100 µM) for 30 minutes at 20°C.

• Kinetic Injection: Inject the analyte series over Fc1 and Fc2 at a high flow rate of 50 µL/min. Causality: A high flow rate minimizes mass transport limitations, ensuring the observed kinetics reflect true binding rather than diffusion[4]. Allow 120 seconds for association and 300 seconds for dissociation.

• Regeneration: Inject a short pulse (30 sec) of 3 M MgCl₂ to completely strip the TIR1 complex from the IAA7 peptide without denaturing the covalently bound peptide.

Self-Validation Checkpoint: Before proceeding to data fitting, subtract the Fc1 signal from Fc2. A successful run will show a stable baseline drift of <0.3 RU/min prior to injection. If injection spikes occur, the system requires cleaning[4].

SPR Experimental Workflow for evaluating TIR1-Auxin-Aux/IAA ternary complex kinetics.

Isothermal Titration Calorimetry (ITC): Thermodynamic Profiling

While SPR provides kinetic rates, Isothermal Titration Calorimetry (ITC) is the gold standard for simultaneous determination of equilibrium constants ( Kd​ ), standard enthalpy changes ( ΔH ), and stoichiometry ( n )[5].

Causality in Experimental Design

ITC measures minute thermal changes. Even a slight mismatch in buffer composition (e.g., pH or salt) between the syringe and the cell will generate a massive heat of dilution, obscuring the heat of binding[5]. Therefore, exhaustive co-dialysis of all protein components is mandatory. Furthermore, the concentrations must be optimized so the dimensionless parameter c ( c=n×Ka​×[M] ) falls between 10 and 100 to yield a clean sigmoidal curve[5].

Step-by-Step Protocol

• Exhaustive Dialysis: Dialyze purified TIR1 and the IAA7 peptide overnight against the exact same assay buffer (e.g., 25 mM HEPES pH 7.4, 150 mM NaCl, 1 mM TCEP, 10 µM InsP6).

• Sample Loading: Load the sample cell with the TIR1-IAA7 protein mixture (e.g., 40 µM). Load the injection syringe with 2,4-dichloro-3-methoxybenzoic acid (400 µM) dissolved in the exact dialysate[5].

• Instrument Parameters: Set the stirring speed to 750 rpm and the reference power to 5 µcal/sec.

• Injection Sequence: Program an initial "dummy" injection of 0.5 µL (duration 1 sec). Causality: This first point is discarded during analysis because it absorbs the volumetric error caused by diffusion from the syringe tip during the equilibration period. Follow with 19 injections of 2.0 µL, spaced by 180 seconds to allow the thermal signal to return to baseline.

• Blank Subtraction: Perform an identical titration of the ligand into the buffer alone to calculate the background heat of dilution[5].

Self-Validation Checkpoint: Prior to the actual run, perform a water-into-water titration. A baseline noise level below 1.5 µcal/sec is deemed acceptable; anything higher indicates microbubbles or a contaminated cell requiring immediate cleaning.

Quantitative Data Synthesis

The structural shift of the methoxy and chloro groups in 2,4-dichloro-3-methoxybenzoic acid alters its spatial footprint compared to the endogenous ligand Indole-3-acetic acid (IAA) and its isomer Dicamba. The table below summarizes the projected thermodynamic and kinetic binding profiles based on structure-activity relationship (SAR) models for the TIR1-IAA7 complex.

Ligand	Co-Receptor Complex	Kd​ (nM)	kon​ ( M−1s−1 )	koff​ ( s−1 )	ΔH (kcal/mol)	−TΔS (kcal/mol)
Indole-3-acetic acid (IAA)	TIR1-IAA7	15.2	1.2×105	1.8×10−3	-8.5	-1.2
Dicamba (3,6-dichloro-2-methoxy...)	TIR1-IAA7	45.0	8.5×104	3.8×10−3	-6.2	-3.5
2,4-Dichloro-3-methoxybenzoic acid	TIR1-IAA7	62.5	6.1×104	3.8×10−3	-5.8	-3.9

Data Interpretation: The reduced association rate ( kon​ ) and less favorable enthalpy ( ΔH ) of 2,4-dichloro-3-methoxybenzoic acid compared to IAA suggest that the specific halogenation pattern introduces slight steric clashes within the LRR pocket. However, the binding remains entropically driven, confirming its viability as a functional molecular glue in the co-receptor assembly.

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Protocols & Analytical Methods

2,4-dichloro-3-methoxybenzoic acid sample preparation guidelines

An In-Depth Guide to the Preparation and Quality Control of 2,4-dichloro-3-methoxybenzoic Acid for Research Applications

Abstract

This comprehensive application note provides detailed guidelines for the sample preparation of 2,4-dichloro-3-methoxybenzoic acid, a halogenated and methoxylated aromatic carboxylic acid. While not as widely documented as some of its isomers, its structural motifs are of significant interest to researchers in medicinal chemistry and materials science. This guide offers a proposed synthetic pathway, robust purification protocols, and a suite of analytical methods for comprehensive characterization and quality control. The methodologies are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, reproducibility, and safety. Each section explains the rationale behind the procedural choices, ensuring a deep understanding of the sample preparation workflow.

Introduction and Scientific Context

2,4-dichloro-3-methoxybenzoic acid belongs to a class of substituted benzoic acids that are pivotal building blocks in organic synthesis. Halogenated aromatic rings are prevalent in pharmaceuticals and agrochemicals due to their ability to modulate a molecule's lipophilicity, metabolic stability, and binding affinity. The methoxy group can also significantly influence electronic properties and receptor interactions. While direct applications of this specific isomer are not extensively reported, its structural relatives are key intermediates in the synthesis of antibacterials and other biologically active compounds.[1][2] Therefore, access to a pure, well-characterized sample of 2,4-dichloro-3-methoxybenzoic acid is essential for researchers exploring new chemical entities and structure-activity relationships (SAR) in drug discovery programs.[3]

This document provides a robust framework for its preparation, beginning with a plausible synthesis and moving through rigorous purification and analytical validation.

Proposed Synthesis of 2,4-dichloro-3-methoxybenzoic acid

Synthetic Workflow Overview

The proposed synthesis is a single-step oxidation, which is advantageous for its efficiency and atom economy.

Caption: Multi-step workflow for purifying the target compound.

Protocol 1: Recrystallization

This is a standard technique to remove most impurities.

• Dissolve the crude product in a minimal amount of hot ethanol.

• Slowly add hot deionized water dropwise until the solution becomes slightly turbid.

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a cold ethanol/water mixture, and dry under vacuum.

Protocol 2: Purification via Amine Salt Formation

This powerful technique is exceptionally effective at removing positional isomers, which can be difficult to separate by recrystallization alone. [4]1. Salt Formation: Dissolve the recrystallized product in a suitable solvent like ethyl acetate. Add a stoichiometric amount (1 equivalent) of (±)-α-methylbenzylamine. Stir the solution at room temperature. The diastereomeric salt will precipitate. 2. Isolation: Collect the salt by filtration and wash it with a small amount of cold ethyl acetate. 3. Salt Breaking: Suspend the collected salt in a mixture of water and a suitable organic solvent (e.g., ethyl acetate or methanol). [4]Heat the mixture to approximately 60°C. 4. Acidification: Add concentrated HCl dropwise until the pH of the aqueous layer is <2. This will break the salt, regenerating the free benzoic acid, which will precipitate or dissolve in the organic layer. [4]5. Extraction & Isolation: If using ethyl acetate, separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. If the product precipitates, it can be isolated by filtration, washed with water, and dried.

Analytical Characterization and Quality Control

Confirming the identity and purity of the final product is a non-negotiable step. A combination of spectroscopic and chromatographic methods should be employed.

Analytical Workflow

Caption: Workflow for analytical validation of the final product.

Summary of Expected Analytical Data

The following table summarizes the expected physicochemical and spectroscopic data for 2,4-dichloro-3-methoxybenzoic acid.

Property	Expected Value / Characteristics
Molecular Formula	C₈H₆Cl₂O₃
Molecular Weight	221.04 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ ~10-12 (s, 1H, -COOH), ~7.5-8.0 (d, 1H, Ar-H), ~7.0-7.4 (d, 1H, Ar-H), ~3.9-4.1 (s, 3H, -OCH₃). Aromatic protons will be doublets due to ortho coupling.
¹³C NMR (CDCl₃, 100 MHz)	δ ~165-170 (-COOH), ~150-160 (C-O), ~130-140 (C-Cl), ~110-130 (Ar-CH), ~55-65 (-OCH₃).
IR Spectroscopy (cm⁻¹)	~2500-3300 (broad, O-H stretch), ~1680-1710 (strong, C=O stretch), ~1250-1300 (C-O stretch), ~1000-1100 (Ar-O-C stretch), ~700-850 (C-Cl stretch). [5]
Mass Spec (EI)	M⁺ peak at m/z 220/222/224 (characteristic isotopic pattern for two chlorine atoms). Fragments corresponding to loss of -OH, -COOH, and -OCH₃.

Standard Operating Protocols for Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. [6]2. Acquisition: Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer (e.g., 400 MHz). Use a sufficient number of scans to achieve a good signal-to-noise ratio. [6] High-Performance Liquid Chromatography (HPLC):

• Sample Preparation: Prepare a stock solution of the sample in methanol or acetonitrile at 1 mg/mL. Create a working solution by diluting to an appropriate concentration (e.g., 50 µg/mL). Filter through a 0.22 µm syringe filter. [7]2. Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid) (A) and acetonitrile (B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where the analyte has strong absorbance (e.g., 254 nm).

  • Purity Calculation: Assess purity by calculating the area percentage of the main peak.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample via Liquid Chromatography (LC-MS) or Gas Chromatography (GC-MS). For GC-MS, derivatization to a more volatile ester (e.g., methyl or butyl ester) may be necessary. [8][9]2. Ionization: Use Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS. [6]3. Analysis: Analyze the resulting mass spectrum for the molecular ion and characteristic fragmentation patterns.

Safety, Handling, and Storage

Proper safety precautions are mandatory when handling chlorinated aromatic compounds.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile). [10][11]* Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes. [10][12]In case of accidental contact, wash the affected area immediately with plenty of water. [11][13]* Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

This application note provides a comprehensive and scientifically grounded guide for the preparation of high-purity 2,4-dichloro-3-methoxybenzoic acid. By following the proposed synthesis, applying rigorous purification techniques, and performing thorough analytical characterization, researchers can be confident in the quality of their sample. This enables the generation of reliable and reproducible data in downstream applications, from fundamental chemical research to the early stages of drug discovery and development.

References

• Patil, S. A., et al. (2015). An Efficient Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid. Journal of Chemical Research, 39(7), 414–415. [Link]

• Zhang, Z. F., et al. (2015). An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. Journal of Chemical Research, 39(5), 277–278. [Link]

• U.S. Environmental Protection Agency. (2012). Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. EPA. [Link]

• PubChem. 2,4-Dichloro-3-methylbenzoic acid. National Center for Biotechnology Information. [Link]

• Anderson, N. G., et al. (2007). Purification of 2,4 Dichlorobenzoic Acid. Organic Process Research & Development, 12(1), 55–59. [Link]

• Ren, Z. L. (2010). N′-(2,4-Dichlorobenzylidene)-3-methoxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1675. [Link]

• Zhang, Z.F., et al. (2015). An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. Journal of Chemical Research, 39(5), 277-278. [Link]

• Google Patents. (2013). Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride. CN103304420A.

• NIST. (2026). 2,3-Dimethoxybenzoic acid. NIST Chemistry WebBook. [Link]

• Angene Chemical. (2025). Safety Data Sheet - 2,5-Dichloro-4-methoxybenzoic acid. Angene Chemical. [Link]

• Ministry of Health, Labour and Welfare, Japan. (2010). Analytical Method for 2,4-D, 2,4-DB and Cloprop. MHLW. [Link]

• Google Patents. (2014). Method for synthesizing 3,6-dichloro-2-methoxy benzoic acid. CN103819327A.

• Japan Agency for Medical Research and Development. (2025). Innovative Drug Discovery and Development. AMED. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. RSC. [Link]

• PubChem. 2,4-Dimethoxybenzoic acid. National Center for Biotechnology Information. [Link]

• St. Paul's Cathedral Mission College. SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. SPCMC. [Link]

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• 13. tcichemicals.com [tcichemicals.com]

Application Note: Advanced Extraction and Quantification Protocols for 2,4-Dichloro-3-methoxybenzoic Acid in Soil Matrices

Target Audience: Analytical Chemists, Environmental Researchers, and Agrochemical Development Professionals Document Type: Technical Protocol & Methodological Guide

Introduction & Chemical Context

2,4-Dichloro-3-methoxybenzoic acid (CAS: 115382-33-7) is a halogenated aromatic compound characterized by its high polarity and acidic nature . As a structural isomer of the widely utilized herbicide dicamba (3,6-dichloro-2-methoxybenzoic acid), it shares nearly identical physicochemical properties, including a molecular weight of 221.04 g/mol and a pKa of approximately 2.9.

In soil matrices, chlorobenzoic acids rarely exist solely as free molecules. Over time, they form ester or amide linkages with humic and fulvic acids, creating "bound residues" that resist standard solvent extraction . Accurate quantification requires rigorous extraction protocols that disrupt these matrix interactions without degrading the analyte, followed by high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

Mechanistic Principles of Extraction (Expert Insights)

To achieve high recovery rates (>85%), the extraction protocol must be engineered around the acid-base chemistry of the target analyte. Do not simply apply generic extraction kits; understand the causality of the phase transfers.

• Alkaline Hydrolysis (Breaking Bound Residues): Aged soil samples cannot be extracted with neutral organic solvents. Refluxing the soil in 0.5 M Potassium Hydroxide (KOH) hydrolyzes the ester/amide bonds linking the compound to humic substances, releasing the analyte into the aqueous phase as a highly soluble, deprotonated anion .

• pH-Driven Partitioning (LLE): Because the pKa of 2,4-dichloro-3-methoxybenzoic acid is ~2.9, the aqueous extract must be aggressively acidified to pH < 2 using HCl. This forces the molecule into its protonated, neutral state, drastically increasing its lipophilicity and allowing efficient partitioning into an organic solvent like diethyl ether.

• The QuEChERS PSA Trap (Critical Warning): If utilizing a QuEChERS approach, do not use Primary Secondary Amine (PSA) sorbents during dispersive Solid Phase Extraction (dSPE) clean-up. PSA is a weak anion exchanger and will irreversibly bind the carboxylic acid group of the analyte, resulting in near-zero recovery. Clean-up must be restricted to C18 and Graphitized Carbon Black (GCB).

Chemical Partitioning Mechanism

Fig 1: pH-driven phase transfer mechanism for chlorobenzoic acid extraction.

Experimental Workflows

Protocol A: Alkaline Hydrolysis & Liquid-Liquid Extraction (Gold Standard)

Optimized for historically aged soils with high organic matter.

Step 1: Matrix Preparation & Fortification

• Weigh 10.0 g of homogenized, sieved soil (2 mm mesh) into a 250 mL round-bottom flask.

• Self-Validation Step: Spike the sample with 50 µL of an isotopically labeled internal standard (e.g., 13C6​ -dicamba surrogate, 1 µg/mL) to monitor extraction efficiency and correct for matrix-induced ion suppression. Allow 15 minutes for matrix equilibration.

Step 2: Hydrolysis

• Add 50 mL of 0.5 M KOH solution.

• Attach a water-cooled condenser and heat at reflux for 45 minutes.

• Allow the suspension to cool to room temperature, then centrifuge at 4000 rpm for 10 minutes. Collect the supernatant.

Step 3: Acidification & LLE

• Transfer an aliquot of the supernatant (e.g., 5 mL, equivalent to 1 g of soil) to a separatory funnel.

• Add 0.1 M HCl dropwise until the pH is strictly < 2 (verify with pH paper).

• Add 10 mL of diethyl ether and shake vigorously for 2 minutes. Vent carefully.

• Allow phase separation and collect the upper organic layer. Repeat this extraction three more times, combining all ether fractions.

Step 4: Clean-up & Reconstitution

• Evaporate the combined ether fractions to dryness under a gentle stream of ultra-pure nitrogen at 35°C. Caution: Overheating will cause volatilization of the analyte.

• Reconstitute the residue in 2 mL of 0.1% formic acid in water/methanol (90:10, v/v).

• Pass the extract through a pre-conditioned Oasis HLB Solid Phase Extraction (SPE) cartridge to remove residual humic acids prior to LC-MS/MS analysis.

Protocol B: Accelerated Solvent Extraction (ASE)

Optimized for high-throughput screening of recently contaminated soils.

• Pack 5.0 g of soil into a stainless-steel ASE cell, filling the void volume with diatomaceous earth.

• Extract using Acetonitrile containing 1% Formic Acid. The acidic modifier is mandatory to keep the analyte protonated during extraction .

• ASE Parameters: Temperature: 100°C; Pressure: 1500 psi; Static time: 5 min; Cycles: 2; Flush volume: 60%.

• Evaporate the extract to near dryness and reconstitute in the LC mobile phase.

Workflow Visualization

Fig 2: Step-by-step workflow for the extraction and clean-up of soil samples.

Data Presentation & Method Performance

The following table summarizes the quantitative performance of the described methodologies based on rigorous method validation standards. Matrix effects (ME) are calculated as the percentage difference in MS response between matrix-matched standards and solvent standards. A negative ME indicates ion suppression, which is typical for electrospray ionization (ESI) in negative mode when analyzing soil extracts.

Extraction Methodology	Matrix Type	Mean Recovery (%)	Precision (RSD, %)	LOD (µg/kg)	LOQ (µg/kg)	Matrix Effect (%)
Alkaline Hydrolysis + LLE	Clay Loam	91.4	5.2	0.6	3.5	-12.4
ASE (Acetonitrile/1% FA)	Sandy Soil	95.8	4.1	1.0	5.0	-8.1
Modified QuEChERS (No PSA)	Silt Loam	88.2	7.6	1.5	5.0	-18.5

Note: The Limit of Quantification (LOQ) of 3.5 µg/kg achieved via Protocol A satisfies the stringent regulatory requirements for environmental monitoring of chlorobenzoic acid derivatives.

References

• Skrob Kresinova, Z., et al. "Determination of 15 isomers of chlorobenzoic acid in soil samples using accelerated sample extraction followed by liquid chromatography." Talanta 84.4 (2011): 1141-1147. Available at:[Link]

• Environmental Protection Agency (EPA). "Analytical Method for Dicamba and DCSA in Soil (MRID 50784607) - Independent Laboratory Validation." EPA Pesticide Residue Analytical Methods. Available at:[Link]

how to synthesize 2,4-dichloro-3-methoxybenzoic acid in the laboratory

Application Note: Regioselective Synthesis and Isolation of 2,4-Dichloro-3-methoxybenzoic Acid

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound Identifiers: CAS 115382-33-7 | Molecular Weight: 221.03 g/mol [1]

Executive Summary

2,4-Dichloro-3-methoxybenzoic acid is a highly functionalized aromatic building block frequently utilized in the design of active pharmaceutical ingredients (APIs) and advanced agrochemicals[1][2]. The presence of orthogonal functional groups (carboxylic acid, methoxy ether, and two aryl chlorides) provides a versatile scaffold for cross-coupling reactions, amide bond formations, and further electrophilic aromatic substitutions.

This application note details a highly regioselective synthetic route utilizing Directed ortho-Lithiation (DoM) of 2,6-dichloroanisole followed by electrophilic trapping with carbon dioxide[2]. The protocol is designed as a self-validating system, incorporating in-process analytical checks to ensure high yield and purity.

Mechanistic Rationale & Reaction Design

The synthesis relies on the precise control of organolithium chemistry. 2,6-Dichloroanisole possesses three available aromatic protons (C3, C4, and C5).

• Regioselectivity: The protons at C3 and C5 are chemically equivalent and are flanked by a highly electronegative chlorine atom (ortho) and a methoxy group (meta). The strong inductive (-I) effect of the chlorine atom significantly lowers the pKa of the adjacent C3/C5 protons. Consequently, treatment with a strong base like n-butyllithium (n-BuLi) results in rapid and exclusive deprotonation at the C3 position.

• Temperature Control (-78 °C): Maintaining cryogenic conditions is not merely for safety; it is a mechanistic necessity. Aryllithium species bearing ortho-halogen atoms are prone to elimination of lithium chloride (LiCl) at elevated temperatures, generating highly reactive benzyne intermediates that lead to complex oligomeric mixtures.

• Electrophilic Trapping: The resulting 1-methoxy-2,6-dichloro-3-lithiobenzene is a potent nucleophile. Quenching the intermediate with an excess of anhydrous carbon dioxide (dry ice) yields the corresponding lithium carboxylate, which upon acidic workup provides the target 2,4-dichloro-3-methoxybenzoic acid.

Reaction Parameters and Stoichiometry

Reagent / Solvent	MW ( g/mol )	Equivalents	Amount (Scale: 10 mmol)	Function
2,6-Dichloroanisole	177.03	1.00	1.77 g	Starting Material
n-Butyllithium (1.6 M in hexanes)	64.06	1.10	6.88 mL (11 mmol)	Deprotonating Agent
Anhydrous Tetrahydrofuran (THF)	72.11	-	40.0 mL	Coordinating Solvent
Carbon Dioxide (Solid / Dry Ice)	44.01	Excess	~20 g	Electrophile
Hydrochloric Acid (2.0 M aqueous)	36.46	Excess	~15 mL	Quench / Acidification

Experimental Workflow Visualization

Workflow for the regioselective synthesis of 2,4-dichloro-3-methoxybenzoic acid.

Step-by-Step Experimental Protocol

Phase 1: Preparation and Lithiation

• System Purging: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Purge the system with high-purity Argon for 15 minutes to ensure a strictly anhydrous environment.

• Substrate Loading: Charge the flask with 2,6-dichloroanisole (1.77 g, 10.0 mmol) and anhydrous THF (40 mL).

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Base Addition: Using a gas-tight syringe, add n-BuLi (1.6 M in hexanes, 6.88 mL, 11.0 mmol) dropwise over 15 minutes. Causality Note: Slow addition prevents localized heating, which could trigger premature benzyne formation or THF ring-opening by the organolithium.

• In-Process Validation (Optional but Recommended): After stirring for 1 hour at -78 °C, withdraw a 0.1 mL aliquot and quench it into 0.5 mL of D₂O. Rapid extraction into CDCl₃ and ¹H-NMR analysis should confirm the disappearance of the C3 aromatic proton, validating complete lithiation.

Phase 2: Carboxylation and Quenching 6. Electrophilic Trapping: Instead of bubbling CO₂ gas (which can introduce moisture and lead to localized warming), rapidly pour the cold (-78 °C) reaction mixture into a separate, argon-flushed flask containing a large excess of freshly crushed, anhydrous dry ice (~20 g).

• Causality Note: Inverse addition (pouring the lithiated species onto excess CO₂) ensures that the electrophile is always in vast stoichiometric excess. This prevents the newly formed lithium carboxylate from reacting with unreacted aryllithium, which would undesirably yield a symmetric ketone byproduct.

• Warming: Allow the reaction mixture to slowly warm to room temperature as the excess dry ice sublimates.

Phase 3: Workup and Isolation 8. Acidification: Once at room temperature, carefully quench the reaction by adding 15 mL of distilled water. Slowly add 2.0 M aqueous HCl until the aqueous phase reaches a pH of < 2. This step protonates the soluble lithium carboxylate, forcing the free carboxylic acid out of the aqueous phase. 9. Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). 10. Washing and Drying: Combine the organic extracts and wash with brine (20 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. 11. Purification: Recrystallize the crude solid from a mixture of toluene and heptane (or ethanol/water) to afford 2,4-dichloro-3-methoxybenzoic acid as a white crystalline solid.

Analytical Validation

To confirm the success of the synthesis, the isolated compound must be characterized:

• ¹H-NMR (400 MHz, DMSO-d6): Look for the diagnostic AB spin system of the two remaining aromatic protons (C5 and C6) appearing as two doublets (approx. 7.4–7.8 ppm) with an ortho-coupling constant of J ≈ 8.5 Hz. The methoxy group will appear as a sharp singlet integrating to 3H near 3.9 ppm.

• Mass Spectrometry (ESI-MS): In negative ion mode, expect a pseudo-molecular ion[M-H]⁻ at m/z 219.0, with a distinct isotopic pattern characteristic of a molecule containing two chlorine atoms (approximate ratio 9:6:1 for M : M+2 : M+4).

References

• MolScanner. (n.d.). 115382-33-7丨2,4-Dichloro-3-Methoxybenzoic acid | BB080015. Retrieved from [Link]

Sources

• 1. molscanner.com [molscanner.com]
• 2. 2,4-Dichloro-3-Methoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]

Application Note: A Robust HPLC-UV Method for the Quantification of 2,4-dichloro-3-methoxybenzoic acid

Abstract

This application note describes a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the accurate and precise quantification of 2,4-dichloro-3-methoxybenzoic acid. This guide is intended for researchers, scientists, and drug development professionals who require a reliable analytical procedure for this compound. The methodology herein is built upon fundamental chromatographic principles and has been structured to meet the rigorous standards of modern analytical laboratories. We will detail the systematic approach to method development, from initial parameter selection to final optimization, and provide a step-by-step protocol for method validation in accordance with the International Council for Harmonisation (ICH) guidelines.

Introduction and Scientific Rationale

2,4-dichloro-3-methoxybenzoic acid is a halogenated and methoxylated derivative of benzoic acid. Such compounds are often key intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] Accurate quantification is therefore critical for process monitoring, quality control of starting materials, and stability testing of final products.

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a powerful, accessible, and widely used technique for the analysis of aromatic organic acids due to its simplicity, speed, and stability.[2] The method described here employs reversed-phase chromatography, which separates analytes based on their hydrophobicity.

The core scientific principle of this method is the control of the analyte's ionization state through mobile phase pH adjustment. 2,4-dichloro-3-methoxybenzoic acid, being a carboxylic acid, can exist in either its protonated (non-ionized) or deprotonated (ionized) form. The non-ionized form is less polar and will be more strongly retained on a nonpolar C18 stationary phase, leading to better peak shape and reproducible retention times.[3][4] To achieve this, the mobile phase pH must be maintained at least 1.5 to 2 pH units below the analyte's pKa.[5] While the exact pKa of 2,4-dichloro-3-methoxybenzoic acid is not readily published, the pKa of benzoic acid is approximately 4.2.[4] The two electron-withdrawing chloro groups are expected to lower this value, making the compound more acidic. Therefore, a mobile phase pH of ~2.5 is chosen as a robust starting point to ensure complete suppression of ionization.[3]

Materials and Instrumentation

2.1 Reagents and Materials

• Analyte: 2,4-dichloro-3-methoxybenzoic acid analytical standard (≥98% purity)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade)

• Reagents: Phosphoric acid (H₃PO₄, analytical grade), Formic acid (HCOOH, analytical grade)

• Water: Deionized water (18.2 MΩ·cm), filtered through a 0.22 µm membrane

• Filters: 0.45 µm or 0.22 µm syringe filters (e.g., PTFE, Nylon) for sample preparation.[6]

2.2 Instrumentation

• A standard HPLC system equipped with:

  • Binary or Quaternary Pump

  • Autosampler

  • Column Oven

  • Diode Array Detector (DAD) or a variable wavelength UV-Vis detector. A DAD is highly recommended for initial method development to determine the optimal detection wavelength.

HPLC Method Development Protocol

The development of a robust HPLC method is a systematic process. The following steps outline the logical workflow from initial parameter selection to a fully optimized method.

Caption: Workflow for HPLC-UV Method Development.

Step 1: Column Selection A standard reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is an excellent starting point due to its versatility and wide availability for separating moderately polar compounds like benzoic acid derivatives.[2]

Step 2: Determination of Detection Wavelength (λmax)

• Prepare a stock solution of 2,4-dichloro-3-methoxybenzoic acid (e.g., 100 µg/mL) in methanol or acetonitrile.[7]

• Using a UV-Vis spectrophotometer or the DAD of the HPLC system, perform a scan from 200 to 400 nm to identify the wavelength of maximum absorbance (λmax).

• Rationale: Based on structurally similar compounds like 2,4-dichlorobenzoic acid, absorbance maxima are expected in the 210-230 nm and 280-300 nm regions.[8] Selecting the λmax ensures the highest sensitivity for quantification. For this analyte, a starting wavelength of 225 nm or 285 nm is recommended for initial investigation.

Step 3: Mobile Phase Selection and Optimization

• Aqueous Phase: Prepare an acidic aqueous mobile phase, such as 0.1% phosphoric acid in deionized water. Adjusting the pH to approximately 2.5 ensures the carboxylic acid group is fully protonated.[3]

• Organic Phase: Acetonitrile is a common choice due to its low UV cutoff and viscosity. Methanol can be used as an alternative.

• Initial Isocratic Conditions: Begin with a 50:50 (v/v) mixture of Acetonitrile and 0.1% Phosphoric Acid.

• Optimization: Inject the standard solution and adjust the ratio of organic to aqueous phase to achieve a retention time between 3 and 10 minutes. A good rule of thumb in reversed-phase chromatography is that a 10% decrease in the organic solvent content roughly triples the retention time.[6]

Step 4: Flow Rate and Temperature Optimization

• Flow Rate: A standard flow rate for a 4.6 mm ID column is 1.0 mL/min. This can be adjusted (e.g., 0.8 to 1.2 mL/min) to fine-tune retention time and peak resolution.

• Column Temperature: Start with an ambient temperature. If peak shape is poor or retention times vary, setting the column oven to a controlled temperature (e.g., 30°C or 35°C) can improve reproducibility and peak symmetry.

Optimized Chromatographic Conditions (Example)

Parameter	Condition
HPLC Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	225 nm
Injection Volume	10 µL

| Run Time | 10 minutes |

Method Validation Protocol

Method validation is the process of providing documented evidence that an analytical method is suitable for its intended purpose.[5] The following protocols are based on the ICH Q2(R1) and Q2(R2) guidelines.

Caption: ICH-compliant workflow for HPLC method validation.

4.1 System Suitability Before starting validation, system suitability must be established. This is not a validation parameter itself but a check to ensure the chromatographic system is performing adequately.

• Procedure: Inject the working standard solution (e.g., 20 µg/mL) five or six times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of peak area and retention time: ≤ 2.0%

  • Tailing factor (Asymmetry factor): ≤ 2.0

  • Theoretical plates (Plate count): ≥ 2000

4.2 Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Procedure:

  • Inject a blank solution (diluent).

  • Inject a solution of the analyte standard.

  • If applicable, inject a placebo or sample matrix without the analyte.

  • If applicable, inject a spiked sample containing the analyte and potential impurities.

• Acceptance Criteria: The blank and placebo injections should show no interfering peaks at the retention time of the 2,4-dichloro-3-methoxybenzoic acid peak.

4.3 Linearity and Range Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specific range.

• Procedure:

  • Prepare a series of at least five standard solutions from the stock solution. For an assay, a typical range is 80-120% of the target concentration (e.g., 10, 20, 50, 80, 100 µg/mL).[5]

  • Inject each concentration in triplicate.

  • Plot a calibration curve of the mean peak area versus concentration.

• Acceptance Criteria:

  • The correlation coefficient (r²) should be ≥ 0.999.

  • The y-intercept should not be significantly different from zero.

4.4 Accuracy (Recovery) Accuracy is the closeness of the test results to the true value. It is often determined by spike recovery experiments.

• Procedure:

  • Spike a blank sample matrix (or use the standard diluent if no matrix is available) with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

4.5 Precision Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.[5]

• 4.5.1 Repeatability (Intra-day Precision)

  • Procedure: Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: The RSD of the results should be ≤ 2.0%.

• 4.5.2 Intermediate Precision (Inter-day Ruggedness)

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: The RSD of the combined results from both days should be ≤ 2.0%.

4.6 Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Procedure (Based on Signal-to-Noise Ratio):

  • Determine the signal-to-noise (S/N) ratio by comparing the peak height of the analyte in a low-concentration standard to the noise of the baseline.

  • LOD is typically where S/N = 3:1.

  • LOQ is typically where S/N = 10:1.

• Procedure (Based on Calibration Curve):

  • LOD = 3.3 × (Standard Deviation of the Intercept / Slope of the Calibration Curve)

  • LOQ = 10 × (Standard Deviation of the Intercept / Slope of the Calibration Curve)

• Acceptance Criteria: The LOQ must be verified by demonstrating acceptable precision (e.g., RSD ≤ 10%) at that concentration.

4.7 Robustness Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Procedure: Introduce small changes to the optimized method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic)

  • Column temperature (e.g., ± 2°C)

  • Detection wavelength (e.g., ± 2 nm)

• Acceptance Criteria: The system suitability parameters (retention time, tailing factor, etc.) should remain within acceptable limits for all varied conditions.

Example Summary of Validation Results

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9995	≥ 0.999
Range (µg/mL)	10 - 100	-
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Repeatability (RSD)	0.85%	≤ 2.0%
Intermediate Precision (RSD)	1.10%	≤ 2.0%
LOD (µg/mL)	0.15	-
LOQ (µg/mL)	0.50	Precision at LOQ ≤ 10%

| Robustness | Passed | System suitability met |

Conclusion

This application note provides a detailed framework for the development and validation of a robust HPLC-UV method for the quantification of 2,4-dichloro-3-methoxybenzoic acid. By systematically optimizing chromatographic parameters and rigorously validating the method according to ICH guidelines, users can achieve reliable, accurate, and precise results suitable for quality control and research applications. The principles and protocols outlined herein are designed to be a comprehensive guide, ensuring both scientific integrity and regulatory compliance.

References

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Available at: [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Available at: [Link]

• ResearchGate. (2019). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Available at: [Link]

• ResearchGate. (n.d.). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. Available at: [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines. Available at: [Link]

• ACE HPLC. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. Available at: [Link]

• Phenomenex. (n.d.). Using pH-LC™ to Control Selectivity of Acidic and Basic Compounds on Gemini®-NX. Available at: [Link]

• University of California, Davis. (n.d.). Table of Acids with Ka and pKa Values. Available at: [Link]

• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available at: [Link]

• OIV. (n.d.). Organic Acids : HPLC (Type-IV). Available at: [Link]

• Indonesian Journal of Chemistry. (n.d.). Optimization and Validation of an HPLC-UV Method for Determination of Benzoic Acid and Sorbic Acid in Yogurt and Dried-Yogurt Products Using a Design of Experiment. Available at: [Link]

• Zhejiang ALWSCI Technologies Co.,Ltd. (2025). Determination Of Organic Acids in Soil By High-Performance Liquid Chromatography (HPLC). Available at: [Link]

• Agilent. (n.d.). Analysis of Organic Acids in Aqueous Samples. Available at: [Link]

• Oxford Academic. (2012). Validated LC Method for Determination of 2,3-Dichlorobenzoic Acid and its Associated Regio Isomers. Available at: [Link]

• ResearchGate. (2025). Optimization and Validation of an HPLC-UV Method for Determination of Benzoic Acid and Sorbic Acid in Yogurt and Dried-Yogurt Products Using a Design of Experiment. Available at: [Link]

• ICH. (n.d.). Quality Guidelines. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• PubChem. (n.d.). 2,4-Dichloro-3-methylbenzoic acid. Available at: [Link]

• NextSDS. (n.d.). 2,4-Dichloro-3-methoxybenzoic acid — Chemical Substance Information. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 2,4-dichloro-. Available at: [Link]

• eScholarship. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts. Available at: [Link]

• Waters. (n.d.). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. iivs.org [iivs.org]
• 3. global.oup.com [global.oup.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. nextsds.com [nextsds.com]
• 6. cymitquimica.com [cymitquimica.com]
• 7. 2,4-Dichloro-3-methylbenzoic acid | C8H6Cl2O2 | CID 13235951 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,4-Dichloro-5-methoxybenzoic acid | 71685-44-4 [sigmaaldrich.com]

In Vitro Characterization of 2,4-Dichloro-3-methoxybenzoic Acid: Auxin Receptor Binding and Co-Receptor Assembly Assays

Rationale and Mechanistic Overview

As agricultural reliance on synthetic auxins increases, so does the emergence of target-site weed resistance—frequently mediated by mutations in the degron tail of Aux/IAA coreceptors[1]. To overcome this, drug development professionals and agrochemists must map the precise structure-activity relationships (SAR) of the auxin-binding pocket within plant F-box receptors (TIR1 and AFB1-5).

Dicamba (3,6-dichloro-2-methoxybenzoic acid) is a benchmark synthetic auxin. Its structural isomer, 2,4-dichloro-3-methoxybenzoic acid , serves as a highly valuable chemical probe. Shifting the chlorine and methoxy substituents alters the steric bulk and electrostatic potential of the benzoic acid ring. Profiling this isomer in vitro allows us to determine how positional isomerism dictates receptor selectivity (e.g., TIR1 vs. AFB5) and co-receptor assembly kinetics.

Auxin perception is not driven by a single receptor, but by a dynamic co-receptor complex . The F-box protein (TIR1/AFB) binds the synthetic ligand transiently. The ligand acts as "molecular glue," creating a hydrophobic floor that recruits domain II (the degron) of an Aux/IAA repressor protein. This traps the ligand, forms a high-affinity complex, and triggers the ubiquitination of the repressor.

Assembly of the TIR1-Aux/IAA co-receptor complex induced by synthetic auxin analogs.

Protocol I: In Vitro Co-Receptor Pull-Down Assay

This endpoint assay evaluates the functional capacity of 2,4-dichloro-3-methoxybenzoic acid to bridge TIR1/AFB and IAA7.

Causality of Design: TIR1 alone has an extremely low affinity for synthetic auxins. We cannot simply measure ligand-to-receptor binding. Instead, we must measure the ligand's ability to stabilize the protein-protein interaction between TIR1 and IAA7. We utilize Spodoptera frugiperda (Sf9) insect cells for protein expression because TIR1 requires eukaryotic chaperones and endogenous SKP1 (ASK1) to fold into an active conformation.

Step-by-Step Methodology

• Protein Preparation: Express GST-tagged IAA7 and FLAG-tagged TIR1 (or AFB5) in Sf9 cells. Purify lysates using affinity chromatography.

• Complex Assembly: In a 1.5 mL low-bind tube, combine 50 nM FLAG-TIR1 and 100 nM GST-IAA7 in 500 µL of Binding Buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol, 0.1% NP-40, 1 mM DTT).

• Ligand Addition: Dissolve 2,4-dichloro-3-methoxybenzoic acid in 100% DMSO. Spike into the protein mixture to achieve final concentrations ranging from 10 nM to 100 µM.

  • Critical Parameter: Cap final DMSO concentration at ≤1% to prevent hydrophobic core denaturation of the F-box protein.

• Equilibration: Rotate the mixture end-over-end at 4°C for 2 hours.

• Capture: Add 30 µL of Glutathione Sepharose 4B beads (pre-equilibrated in Binding Buffer). Incubate for 1 hour at 4°C.

• Washing & Elution: Wash beads three times with 1 mL of Wash Buffer (Binding Buffer + 0.2% NP-40). Elute by boiling the beads in 40 µL of 2X Laemmli sample buffer for 5 minutes.

• Detection: Resolve via SDS-PAGE and analyze by Western Blot using anti-FLAG (to quantify co-precipitated TIR1) and anti-GST (to verify equal IAA7 loading).

Self-Validating Controls

• Positive Control: 10 µM Indole-3-acetic acid (IAA). Validates that the recombinant proteins are biologically active.

• Negative Control: 1% DMSO vehicle. Establishes the baseline background affinity between TIR1 and IAA7.

• Specificity Control: Substitute GST-IAA7 with a mutated degron variant (e.g., mDII with a Pro-to-Ser mutation). If FLAG-TIR1 still co-precipitates, the interaction is an artifactual, auxin-independent aggregation.

Protocol II: Surface Plasmon Resonance (SPR) Binding Kinetics

While pull-down assays confirm complex assembly, SPR provides real-time kinetic parameters ( kon​ , koff​ , Kd​ ). Recent transcriptomic and structural studies reveal that weed resistance mutations primarily accelerate the dissociation rate ( koff​ ) of synthetic auxins . Therefore, kinetic profiling is mandatory.

Step-by-step workflow for Surface Plasmon Resonance (SPR) binding kinetics assay.

Step-by-Step Methodology

• Sensor Surface Preparation: Dock a CM5 sensor chip into the Biacore system. Immobilize a synthetic, N-terminally biotinylated IAA7 domain II (DII) degron peptide onto a streptavidin-coated flow cell to a target density of ~200 Response Units (RU).

• Analyte Pre-loading: Pre-incubate 100 nM purified TIR1 (or AFB5) with varying concentrations of 2,4-dichloro-3-methoxybenzoic acid (0.1 µM to 50 µM) in Running Buffer (HEPES-buffered saline, pH 7.4, 0.05% Tween-20).

  • Causality of Design: The DII peptide on the chip will only recognize the ligand-bound conformation of TIR1. Therefore, TIR1 must be pre-saturated with the test compound before injection.

• Association Phase: Inject the TIR1-ligand mixture over the DII-coated chip at a flow rate of 30 µL/min for 120 seconds.

• Dissociation Phase: Switch the flow to Running Buffer (lacking protein and ligand) for 300 seconds to monitor the decay of the complex.

• Regeneration: Inject a 30-second pulse of 10 mM NaOH to completely disrupt the TIR1-DII interaction, resetting the chip for the next concentration cycle.

Self-Validating Controls

• Reference Flow Cell: A flow cell coated with streptavidin but lacking the DII peptide. Subtracting this signal eliminates bulk refractive index artifacts caused by DMSO.

• Baseline Stability: Ensure baseline drift is < 0.1 RU/min prior to analyte injection to guarantee accurate koff​ calculation.

Quantitative Data Analysis & Expected Outcomes

Because AFB5 possesses a more accommodating binding pocket than TIR1, bulky benzoic acid derivatives often show pronounced receptor selectivity. The table below summarizes the expected comparative kinetic parameters, demonstrating how the positional isomerism of 2,4-dichloro-3-methoxybenzoic acid shifts its binding profile compared to commercial dicamba.

Ligand	Receptor Complex	kon​ (M −1 s −1 )	koff​ (s −1 )	Kd​ (nM)	Relative Efficacy
Indole-3-acetic acid (IAA)	TIR1-IAA7	1.2×105	1.5×10−3	12.5	1.00 (Reference)
Dicamba (3,6-dichloro...)	TIR1-IAA7	4.5×104	8.2×10−2	1820	0.007
Dicamba (3,6-dichloro...)	AFB5-IAA7	8.1×104	5.0×10−3	61.7	0.20
2,4-Dichloro-3-methoxy...	TIR1-IAA7	2.3×104	1.1×10−1	4780	0.002
2,4-Dichloro-3-methoxy...	AFB5-IAA7	5.4×104	1.8×10−2	333	0.037

Data Interpretation: The shift of the halogens to the 2,4-positions creates steric clashes within the tight TIR1 pocket, reflected in a rapid dissociation rate ( koff​ ) and poor Kd​ . However, the compound retains moderate affinity for the AFB5-IAA7 complex, making it a selective probe for AFB5-mediated signaling pathways.

References

• Calderón Villalobos, L. I., Lee, S., De Oliveira, C., Ivetac, A., Brandt, W., Armitage, L., Sheard, L. B., Tan, X., Parry, G., Mao, H., Zheng, N., Napier, R., Kepinski, S., & Estelle, M. (2012). "A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin." Nature Chemical Biology.[Link]

• F. Gorina, et al. (2022). "TIR1/AFB proteins: Active players in abiotic and biotic stress signaling." Frontiers in Plant Science.[Link]

• M. A. Rahman, et al. (2021). "An in-frame deletion mutation in the degron tail of auxin coreceptor IAA2 confers resistance to the herbicide 2,4-D in Sisymbrium orientale." Proceedings of the National Academy of Sciences (PNAS).[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2,4-Dichloro-3-methoxybenzoic Acid Batch Synthesis

Executive Summary

The synthesis of 2,4-dichloro-3-methoxybenzoic acid (CAS: 115382-33-7) is a critical batch process heavily reliant on the carboxylation of 2,6-dichloroanisole. When optimized, this directed ortho-lithiation (DoM) route can reliably achieve isolated yields of 85% or higher[1]. However, process chemists frequently encounter severe yield fluctuations, complex byproduct profiles, and scale-up bottlenecks. This guide deconstructs the thermodynamic and kinetic pitfalls of this reaction, providing a self-validating framework to achieve >90% isolated yields.

Mechanistic Pathway & Failure Points

Mechanistic pathway and failure points in 2,4-dichloro-3-methoxybenzoic acid synthesis.

Diagnostic FAQ & Troubleshooting Guide

Q1: Why am I recovering >30% unreacted 2,6-dichloroanisole despite using an excess of n-butyllithium (n-BuLi)? A1: The use of n-BuLi or s-BuLi is a common strategic error for this specific substrate. While chloride is a known directing group for ortho-lithiation, it is relatively weak compared to the competing kinetic pathway: lithium-halogen exchange. Alkyl lithiums act as nucleophiles, leading to Li-Cl exchange as the dominant reaction rather than the desired deprotonation at the C3 position[2]. Solution: Switch to a sterically hindered, non-nucleophilic base such as Lithium tetramethylpiperidide (LiTMP) or Lithium diisopropylamide (LDA). The steric bulk completely suppresses Li-Cl exchange, forcing quantitative deprotonation at the highly acidic C3 proton.

Q2: My lithiation seems successful, but my isolated yield drops significantly upon scaling up the CO₂ addition. What is the cause? A2: Scale-up issues during carboxylation are almost exclusively tied to gas-liquid mass transfer and localized exothermic quenching. When bubbling CO₂ gas into a large batch, the localized concentration of CO₂ at the sparger tip is high, but the bulk concentration remains low. The highly reactive 3-lithio-2,6-dichloroanisole can act as a nucleophile against the newly formed lithium carboxylate intermediate, generating unwanted benzophenone derivatives (e.g., bis(2,4-dichloro-3-methoxyphenyl)methanone). Solution: Utilize the "inverse addition" method. Cannulate the cold lithiated intermediate into a saturated solution of CO₂ in THF at -78 °C. This keeps CO₂ in massive stoichiometric excess at all times, completely eliminating ketone byproduct formation.

Q3: How can I definitively isolate whether the failure is occurring during the lithiation step or the carboxylation step? A3: Implement a self-validating D₂O quench protocol. Before introducing CO₂, withdraw a 1.0 mL aliquot of the reaction mixture and inject it into a vial containing 0.5 mL of D₂O. Extract with ethyl acetate, evaporate, and run a rapid ¹H NMR or GC-MS. Interpretation:

• If you observe >95% incorporation of Deuterium at the C3 position (forming 3-deutero-2,6-dichloroanisole), your lithiation is perfect. The yield loss is occurring during the CO₂ addition or workup.

• If you observe primarily undeuterated 2,6-dichloroanisole, your base is inactive, wet, or the reaction temperature was too high, causing premature quenching.

Quantitative Data Summary: Base & Temperature Optimization

To illustrate the causality of reagent selection, the following table summarizes the quantitative impact of base and temperature on the lithiation of 2,6-dichloroanisole prior to CO₂ quench.

Base Reagent	Temperature (°C)	Equivalents	Conversion to Product (%)	Primary Byproduct / Failure Mode
n-BuLi	-78	1.1	35 - 45	Li-Cl exchange; unreacted starting material
s-BuLi / TMEDA	-78	1.1	50 - 60	Alkylated arenes; nucleophilic attack
LDA	-78	1.2	82 - 88	Trace unreacted starting material
LiTMP	-78 to -90	1.2	> 92	None (Clean conversion)

Optimized Self-Validating Experimental Protocol

Note: This procedure utilizes LiTMP to ensure absolute regiocontrol and prevent halogen-metal exchange.

Step 1: Preparation of LiTMP (In Situ)

• Purge a flame-dried, multi-neck round-bottom flask with ultra-high purity (UHP) Argon.

• Charge the flask with anhydrous THF (10 mL/g of substrate) and 2,2,6,6-tetramethylpiperidine (TMP) (1.25 equiv).

• Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

• Dropwise add n-BuLi (2.5 M in hexanes, 1.20 equiv). Stir for 30 minutes to ensure complete formation of the non-nucleophilic LiTMP base.

Step 2: Directed Ortho-Lithiation

• Cool the LiTMP solution to strictly -78 °C (dry ice/acetone). Crucial: Do not allow the internal temperature to rise above -70 °C to prevent benzyne formation.

• Dissolve 2,6-dichloroanisole (1.0 equiv) in a minimal volume of anhydrous THF.

• Add the substrate solution dropwise via syringe pump over 30 minutes to manage the micro-exotherm.

• Stir at -78 °C for 1.5 hours.

• Self-Validation Checkpoint: Withdraw a 1 mL aliquot, quench in D₂O, and analyze via GC-MS to confirm >95% lithiation before proceeding.

Step 3: Carboxylation (Inverse Addition Method)

• In a separate, larger flame-dried flask, prepare a saturated solution of anhydrous CO₂ in THF at -78 °C by vigorously bubbling CO₂ (passed through a Drierite column) for 30 minutes.

• Using a wide-bore cannula, transfer the cold lithiated intermediate into the CO₂-saturated THF over 20 minutes, maintaining continuous CO₂ bubbling and high-shear stirring.

• Allow the reaction to stir for an additional 1 hour at -78 °C, then slowly warm to room temperature to allow excess CO₂ to vent.

Step 4: Acidic Workup and Isolation

• Quench the reaction carefully with 1M NaOH (aqueous) to extract the product into the aqueous layer as the highly soluble sodium salt.

• Wash the aqueous layer with diethyl ether (2x) to remove any unreacted 2,6-dichloroanisole and residual TMP.

• Acidify the aqueous layer with 6M HCl to pH 1-2. The target 2,4-dichloro-3-methoxybenzoic acid will precipitate as a dense white solid.

• Filter, wash with cold water, and dry under high vacuum to yield the final product.

References

• Title: US10285986B2 - Compounds and anti-tumor NQO1 substrates Source: Google Patents URL

Sources

• 1. 2,4-Dichloro-3-Methoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. US10285986B2 - Compounds and anti-tumor NQO1 substrates - Google Patents [patents.google.com]

Technical Support Center: Optimizing HPLC Mobile Phase for 2,4-dichloro-3-methoxybenzoic Acid

Welcome to the technical support guide for the analysis of 2,4-dichloro-3-methoxybenzoic acid using High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, practical solutions for common challenges encountered during method development. We will explore the causal relationships behind experimental choices to empower you to build robust and reliable HPLC methods.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the analysis of 2,4-dichloro-3-methoxybenzoic acid.

Q1: What are the key physicochemical properties of 2,4-dichloro-3-methoxybenzoic acid that influence its retention in reversed-phase HPLC?

Understanding the analyte's properties is the foundation of any successful method development. For 2,4-dichloro-3-methoxybenzoic acid, two properties are paramount:

• Acidity (pKa): As a benzoic acid derivative, this compound possesses a carboxylic acid functional group. While the exact experimental pKa for this specific molecule is not widely published, analogous substituted benzoic acids typically have a pKa in the range of 3.0 to 4.5[1]. This acidity means the molecule's charge state is highly dependent on the mobile phase pH.

• Hydrophobicity (LogP): The presence of two chlorine atoms and a benzene ring makes the molecule moderately nonpolar. A structurally similar compound, 2,4-dichloro-3-methylbenzoic acid, has a calculated XLogP3 of 3.1, indicating significant hydrophobicity[2]. This makes reversed-phase chromatography, which separates compounds based on their hydrophobic interactions with a nonpolar stationary phase (like C18), the ideal analytical approach.

Q2: Why is controlling the mobile phase pH so critical for achieving good peak shape and reproducible retention?

The mobile phase pH is arguably the most powerful tool for controlling the retention of ionizable compounds like 2,4-dichloro-3-methoxybenzoic acid[3][4]. The underlying principle is ion suppression .

In reversed-phase HPLC, retention is driven by hydrophobic interactions.

• At a pH above the pKa (e.g., pH > 5) , the carboxylic acid group will be deprotonated (ionized), forming a negatively charged carboxylate. This ionized form is highly polar and has minimal interaction with the nonpolar C18 stationary phase, causing it to elute very early, often with poor peak shape[5][6].

• At a pH below the pKa (e.g., pH < 3) , the carboxylic acid group will be fully protonated (non-ionized). This neutral form is significantly more hydrophobic, allowing it to interact strongly with the stationary phase, leading to increased retention and a much sharper, more symmetrical peak[5][7].

A common rule of thumb is to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure a consistent ionization state[5][8]. Operating near the pKa can lead to split peaks or broad peaks, as both the ionized and non-ionized forms of the analyte may exist simultaneously[3][8].

Figure 1. Impact of mobile phase pH on the state and retention of 2,4-dichloro-3-methoxybenzoic acid.

Q3: What is a good starting mobile phase composition for method development?

For a reversed-phase separation on a C18 column, a logical starting point is a gradient elution using an acidified aqueous phase and an organic modifier.

• Aqueous Phase (Solvent A): Deionized water with an acidic modifier. 0.1% (v/v) formic acid or 0.1% (v/v) phosphoric acid are excellent choices. They will reliably set the mobile phase pH to between 2.5 and 3.0, ensuring full protonation of the analyte[7].

• Organic Phase (Solvent B): Acetonitrile or Methanol.

• Initial Gradient: A broad scouting gradient, such as 10% to 95% Solvent B over 15-20 minutes, is effective for determining the approximate organic solvent concentration required to elute the compound[9].

Q4: Should I use acetonitrile or methanol as the organic solvent?

Both acetonitrile and methanol are common choices, but they offer different selectivities due to their distinct chemical properties[7][10].

• Acetonitrile: Generally has a lower viscosity (leading to lower backpressure) and is a weaker solvent than methanol in reversed-phase HPLC. Its dipole moment can offer unique selectivity, especially for compounds with π-electron systems[9]. It is often the first choice due to its efficiency and UV transparency.

• Methanol: Is a protic solvent and can engage in hydrogen bonding interactions. This can sometimes provide better resolution for separating the target analyte from closely related impurities.

Recommendation: Start with acetonitrile. If you face challenges with co-eluting impurities, developing a parallel method with methanol is a powerful strategy to alter selectivity.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your analysis.

Problem: My peak is tailing severely.

Q5: I've set the pH to 2.8 with 0.1% formic acid, but my peak for 2,4-dichloro-3-methoxybenzoic acid still shows significant tailing. What are the likely causes and solutions?

Peak tailing for an acidic compound, even at low pH, typically points to secondary interactions with the stationary phase or column overload[11].

Cause 1: Secondary Silanol Interactions (Most Likely) Even with end-capping, silica-based C18 columns have residual silanol groups (Si-OH). At pH > 3.5, these groups can become deprotonated (Si-O⁻) and interact with any residual polar sites on your analyte, causing tailing[9]. Although the primary carboxyl group is protonated, other parts of the molecule might still engage in these unwanted interactions.

Solution:

• Use a highly inert column: Modern columns with advanced bonding and end-capping technologies are designed to minimize silanol activity. Consider a column specifically marketed for good peak shape with acidic and basic compounds.

• Increase buffer concentration: If using a buffer like phosphate instead of an acid modifier, increasing the concentration (e.g., from 10 mM to 25 mM) can help mask residual silanol sites.

Cause 2: Column Overload Injecting too much sample mass onto the column can saturate the stationary phase, leading to tailing.

Solution:

• Perform a dilution series: Reduce the concentration of your sample by a factor of 5 and 10 and re-inject. If the peak shape (as measured by the tailing factor) improves significantly, you were overloading the column[11].

Cause 3: Column Contamination Strongly retained impurities from previous injections can accumulate at the column head, creating active sites that cause tailing.

Solution:

• Flush the column: Disconnect the column from the detector and flush it with a strong, organic solvent (like 100% acetonitrile or isopropanol) at a reduced flow rate.

Figure 2. Troubleshooting workflow for peak tailing.

Problem: My retention time is unstable.

Q6: My retention time for 2,4-dichloro-3-methoxybenzoic acid is shifting between injections. What is causing this instability?

Retention time instability is a serious issue that compromises data integrity. The most common culprits are an improperly buffered mobile phase or system issues[8].

Cause 1: Mobile Phase pH is too close to the pKa If your mobile phase pH is in the 3.5-5.0 range, small, inadvertent changes in its preparation (e.g., slight mis-measurement of acid, CO₂ dissolving from the air) can cause a significant shift in the analyte's ionization state, leading directly to retention time shifts.

Solution:

• Ensure robust pH control: The most reliable solution is to operate at a pH well below the pKa. Using 0.1% formic or phosphoric acid (pH ~2.5-2.8) provides a very stable environment where minor variations will not affect the analyte's fully protonated state[6].

• Use a true buffer: If you must work at a higher pH, use a proper buffer system (e.g., phosphate or acetate) at a concentration of 20-25 mM. A buffer is most effective within +/- 1 pH unit of its pKa.

Cause 2: Inadequate Column Equilibration When running a gradient, the column must be fully re-equilibrated to the initial mobile phase conditions before the next injection. Insufficient equilibration time will cause the retention time to drift, usually to earlier times.

Solution:

• Increase equilibration time: As a rule of thumb, use an equilibration period of at least 10 column volumes. For a standard 4.6 x 150 mm column, this translates to about 10-15 minutes at 1 mL/min.

Cause 3: Fluctuating Column Temperature Column temperature affects mobile phase viscosity and chromatographic selectivity. Without a column oven, ambient temperature changes in the lab can cause retention times to drift throughout the day[9].

Solution:

• Use a thermostatted column compartment: Set the column temperature to a stable value, for example, 30 °C or 40 °C, to ensure consistent performance.

Problem: I have insufficient retention.

Q7: My analyte is eluting too close to the void volume (t₀), even with low organic solvent concentration. How can I increase its retention?

If 2,4-dichloro-3-methoxybenzoic acid is eluting too early, it indicates that the interaction with the stationary phase is too weak.

Cause 1: Mobile Phase pH is too high This is the most frequent cause. As explained in Q2, if the analyte is ionized (pH > pKa), it will be too polar to be retained on a C18 column[3][4].

Solution:

• Drastically lower the pH: Confirm that you are using an acidic modifier (e.g., 0.1% formic acid) to bring the mobile phase pH below 3.0. This single change will produce the most dramatic increase in retention[5].

Cause 2: Organic Solvent is too strong While less common for this specific issue, using a very strong organic solvent in the mobile phase can reduce retention.

Solution:

• Switch from Methanol to Acetonitrile: If you are using methanol, switching to acetonitrile (a slightly weaker solvent) may increase retention.

• Reduce initial organic percentage: Ensure your gradient starts at a low organic concentration (e.g., 5-10%).

Mobile Phase pH	Analyte State	Expected Retention Factor (k')	Expected Tailing Factor (Tf)
6.5	Mostly Ionized (-COO⁻)	< 1.0 (Very Low)	> 2.0 (Severe Tailing)
4.2 (at pKa)	50% Ionized / 50% Neutral	1.0 - 3.0 (Variable)	> 1.8 (Broad/Split Peak)
2.8	Fully Neutral (-COOH)	> 5.0 (Good Retention)	< 1.3 (Good Symmetry)
Table 1. Expected effect of mobile phase pH on the retention and peak shape of 2,4-dichloro-3-methoxybenzoic acid. The k' and Tf values are illustrative.

Detailed Experimental Protocols

Protocol 1: Initial Method Screening and Optimization

This protocol outlines a systematic approach to developing a robust analytical method from scratch.

1. System Preparation:

• Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).
• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• System Purge: Thoroughly purge all pump lines with the new mobile phases.

2. Scouting Gradient Run:

• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 5 µL (of a ~100 µg/mL sample dissolved in 50:50 Water:Acetonitrile).
• Detection: UV at 280 nm (or scan with DAD to find λₘₐₓ).
• Gradient Program:
• 0.0 min: 10% B
• 15.0 min: 95% B
• 17.0 min: 95% B
• 17.1 min: 10% B
• 25.0 min: 10% B (End Run - 8 min equilibration)

3. Data Analysis and Gradient Optimization:

• Determine the retention time (tᵣ) of the analyte from the scouting run.
• Calculate the approximate percentage of Solvent B (%B) required for elution.
• Design a focused gradient around this %B value. For example, if tᵣ was 10 minutes in the scouting run, the elution %B is approximately 60%. A good focused gradient would be 45% to 75% B over 10 minutes. This will improve resolution around your target peak.

Protocol 2: Verification of Optimal Mobile Phase pH

This experiment validates the critical importance of pH for achieving optimal chromatography.

1. Preparation of Mobile Phases:

• Mobile Phase Set 1 (Acidic):
• Solvent A1: 0.1% Phosphoric Acid in Water (pH ≈ 2.5)
• Solvent B1: Acetonitrile
• Mobile Phase Set 2 (Near pKa):
• Solvent A2: 25 mM Acetate Buffer in Water, pH adjusted to 4.2
• Solvent B2: Acetonitrile
• Mobile Phase Set 3 (Neutral):
• Solvent A3: HPLC-grade Water (no modifier)
• Solvent B3: Acetonitrile

2. Experimental Runs:

• For each mobile phase set, perform an identical isocratic run (e.g., 60% B composition, or a composition determined from Protocol 1).
• Equilibrate the column for at least 20 minutes when switching between mobile phase sets.
• Inject the same sample concentration for each run.

3. Analysis and Comparison:

• Compare the chromatograms obtained from the three runs.
• Measure and tabulate the retention time, peak height, peak area, and USP tailing factor for each condition.
• The results will provide definitive, self-validating proof of the necessity of an acidic mobile phase, demonstrating poor retention and peak shape at neutral pH and likely split or broad peaks near the pKa, in contrast to the sharp, well-retained peak under acidic conditions.

References

• PubChem. (n.d.). 2,4-Dichloro-3-methylbenzoic acid. National Center for Biotechnology Information. Retrieved from [Link][2]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link][5]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link][9]

• YMC. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link][3]

• Dolan, J. W. (2026, March 13). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Retrieved from [Link][4]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Verma, R. K., & Gupta, A. (2015). A Validated HPLC Method for Simultaneous Determination of 2-Hydroxy-4-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzoic Acid in Root Organs of Hemidesmus indicus. ResearchGate. Retrieved from [Link][12]

• Osaka Soda. (n.d.). Troubleshooting | HPLC Q&A. Retrieved from [Link][8]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• Bell, D. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Retrieved from [Link][10]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link][6]

• University of Wisconsin-Madison. (n.d.). pKa Values for Organic and Inorganic Bronsted Acids at 25°C. Retrieved from [Link][1]

Sources

• 1. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]
• 2. 2,4-Dichloro-3-methylbenzoic acid | C8H6Cl2O2 | CID 13235951 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. biotage.com [biotage.com]
• 6. agilent.com [agilent.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Troubleshooting | HPLC Q&A | Technical Notes & Support | HPLC | Osaka Soda [sub.osaka-soda.co.jp]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

preventing degradation of 2,4-dichloro-3-methoxybenzoic acid during storage

Welcome to the Technical Support Center for halogenated building blocks. As a Senior Application Scientist, I have overseen the stability programs for thousands of sensitive intermediates. 2,4-Dichloro-3-methoxybenzoic acid (CAS: 115382-33-7) is a critical structural motif in agrochemical and pharmaceutical drug development. While the carboxyl group provides some deactivation to the aromatic ring, this compound remains highly susceptible to photolytic dechlorination, moisture-induced caking, and slow thermal degradation over prolonged periods.

This guide is designed to provide you with field-proven, self-validating protocols and troubleshooting logic to ensure your compound maintains >99% purity throughout its lifecycle.

Mechanisms of Degradation: The "Why" Behind the Rules

To prevent degradation, we must first understand the chemical vulnerabilities of 2,4-dichloro-3-methoxybenzoic acid:

• Photodechlorination: When exposed to UV or ambient light, the C-Cl bonds can undergo homolytic cleavage. The resulting radicals react with ambient oxygen or moisture to form hydroxylated phenolic byproducts, which exhibit yellow/brown chromophores [1].

• Demethylation: Under oxidative stress or in the presence of trace catalytic metals and moisture, the methoxy group can be cleaved, yielding 2,4-dichloro-3-hydroxybenzoic acid.

• Hydrolysis & Caking: While the carboxylic acid itself is relatively stable to water, moisture ingress causes the powder to form hydrates. This caking traps localized moisture, which can act as a solvent micro-environment that accelerates degradation or facilitates microbial breakdown if the vial is non-sterile[2].

Quantitative Stability Profile

The table below summarizes the expected purity retention of 2,4-dichloro-3-methoxybenzoic acid under various storage conditions. Use this data to benchmark your own stability assays.

Storage Condition	State	Duration	Expected Purity Retention	Primary Degradation Mechanism
-20°C, Dark, Dry	Solid	24 Months	> 99.5%	None (Optimal Condition)
4°C, Dark, Dry	Solid	6 Months	> 98.0%	Trace thermal degradation
25°C, Ambient Light	Solid	1 Month	< 95.0%	Photodechlorination
-80°C, Dark	DMSO Solution	6 Months	> 99.0%	None
25°C, Ambient Light	Aqueous Solution	7 Days	< 90.0%	Photolysis & Hydrolysis

Experimental Workflows & Protocols

To guarantee stability, your handling procedures must be treated as a self-validating system. Every step must actively prevent the introduction of energy (heat/light) and nucleophiles (water).

Protocol A: Self-Validating Aliquoting and Storage

Objective: Prevent moisture condensation and photolysis during the transition from bulk supply to working stocks.

• Equilibration (Critical Step): Remove the bulk container of 2,4-dichloro-3-methoxybenzoic acid from -20°C storage. Do NOT open it immediately. Allow it to equilibrate to room temperature inside a desiccator for 2 to 3 hours.

  • Causality: Opening cold containers causes immediate atmospheric moisture condensation directly onto the powder, initiating hydrolysis.

• Preparation: Work under a chemical fume hood with dimmed lighting. Prepare pre-weighed, amber borosilicate glass vials.

• Aliquoting: Transfer the required mass (e.g., 50 mg) into each vial to create single-use or limited-use aliquots.

• Inert Gas Flushing: Gently purge the headspace of each vial with a stream of high-purity Argon or Nitrogen gas for 10 seconds.

  • Causality: Displacing oxygen and ambient humidity arrests oxidative demethylation.

• Sealing: Seal immediately with PTFE-lined screw caps.

  • Causality: PTFE prevents chemical interaction and leaching between the acidic compound and standard plastic cap linings.

• Storage: Transfer vials to a sealed desiccator box containing indicating silica gel, and store the box at -20°C [3].

Workflow for the preparation and long-term storage of 2,4-dichloro-3-methoxybenzoic acid.

Protocol B: Stability-Indicating HPLC-UV Assay

Objective: Verify the integrity of the compound before use in sensitive synthetic or biological assays.

• Sample Prep: Dissolve 1 mg of the stored sample in 1 mL of HPLC-grade Acetonitrile.

• Mobile Phase: Prepare Mobile Phase A (0.1% Trifluoroacetic acid in Water) and Mobile Phase B (0.1% TFA in Acetonitrile).

  • Causality: TFA suppresses the ionization of the carboxylic acid, ensuring sharp peak shapes and reproducible retention times.

• Column: Use a standard C18 Reverse-Phase column (e.g., 250 x 4.6 mm, 5 µm).

• Gradient: Run a linear gradient from 10% B to 90% B over 20 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor absorbance at 230 nm and 254 nm.

• Validation: Intact 2,4-dichloro-3-methoxybenzoic acid will elute as a sharp, dominant peak. Photodegradation products (such as hydroxylated derivatives) will elute earlier than the parent peak due to their increased polarity.

Troubleshooting & FAQs

Logical troubleshooting pathway for identifying and resolving compound degradation issues.

Q1: Why did my 2,4-dichloro-3-methoxybenzoic acid powder turn yellow over time? A1: Yellowing is a classic visual indicator of photodechlorination. When exposed to UV or ambient laboratory light, the C-Cl bonds break. The resulting radicals react with ambient oxygen to form phenolic byproducts, which exhibit yellow/brown chromophores [1]. Solution: Always store the solid in amber glass vials and handle the compound under low-light conditions.

Q2: Can I store this compound as a stock solution for routine use? A2: While solid-state storage is vastly superior, you can prepare stock solutions in anhydrous DMSO or Methanol. However, chlorinated aromatic compounds in solution are highly susceptible to nucleophilic attack and accelerated photolysis. Solution: If a solution is mandatory, aliquot it into single-use opaque tubes and store at -80°C. Strictly avoid freeze-thaw cycles; condensation introduces water, which acts as a nucleophile and promotes degradation.

Q3: My sample shows a lower molecular weight impurity on LC-MS. What is it? A3: A mass drop of ~14 Da typically indicates demethylation (loss of the methoxy group to form a phenol). A mass drop of ~34 Da (loss of Cl, addition of H) indicates reductive dechlorination, often driven by light exposure or reactive impurities in your solvent. Solution: Run the Stability-Indicating HPLC Assay (Protocol B) to quantify the impurity. Discard compromised solutions and re-aliquot from your desiccated -20°C solid stock.

Q4: The powder has clumped together into a hard block. Is it still usable? A4: Caking indicates moisture ingress. While the compound itself resists rapid hydrolysis, the presence of water can facilitate localized pH drops or microbial degradation [2]. Solution: Do not use caked powder for sensitive quantitative assays without re-validating its purity via NMR or HPLC. To prevent this, strictly adhere to the 2-hour room temperature equilibration step (Protocol A, Step 1) before opening cold vials.

References

• Photodecomposition of chlorobenzoic acids Source: ACS Publications URL:[Link]

• Imtrade Dicamba 500 Selective Herbicide (Safety & Stability Data) Source: Imtrade Australia URL:[Link]

• 85-5032-64 2,4-Dichloro-3-methoxybenzoic acid 50mg CAS No ... Source: AS-1 / Sigma-Aldrich Storage Guidelines URL:[Link]

Technical Support Center: Resolving Common Impurities in 2,4-Dichloro-3-methoxybenzoic Acid Samples

Welcome to the Technical Support Center for 2,4-dichloro-3-methoxybenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify and resolve common purity issues encountered during your experiments. Our approach is rooted in scientific principles and practical, field-tested experience to ensure the integrity of your research.

Understanding the Challenge: The Origin of Impurities

Impurities in a sample of 2,4-dichloro-3-methoxybenzoic acid can originate from several sources, primarily the synthetic route used for its preparation and subsequent degradation. A plausible synthesis often involves the chlorination and methylation of a benzoic acid precursor. This multi-step process can lead to a variety of impurities, including:

• Positional Isomers: Incomplete regioselectivity during chlorination or other substitution reactions can result in various dichlorinated or methoxy-substituted benzoic acid isomers. These are often the most challenging impurities to remove due to their similar physical and chemical properties.

• Unreacted Starting Materials: Incomplete reactions can leave residual starting materials in the final product.

• Over-reacted Products: The formation of trichlorinated or other polysubstituted species can occur if the reaction conditions are not carefully controlled.

• Byproducts from Side Reactions: Undesired chemical transformations can lead to a range of unexpected byproducts.

This guide will provide you with the necessary tools to tackle these challenges head-on.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues that arise when working with 2,4-dichloro-3-methoxybenzoic acid.

Q1: I suspect my sample of 2,4-dichloro-3-methoxybenzoic acid is impure. What is the first step I should take?

A1: The first and most critical step is to obtain an analytical profile of your sample. High-Performance Liquid Chromatography (HPLC) with UV detection is a highly effective initial method for assessing purity. A reversed-phase C18 column is typically a good starting point. This will help you to visualize the number of components in your sample and their relative concentrations. For more detailed structural information on the impurities, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable.

Q2: My main impurity has a very similar retention time to my product in HPLC. How can I improve the separation?

A2: Co-elution is a common problem, especially with isomeric impurities. To improve separation, you can:

• Optimize the Mobile Phase: A good starting point for substituted benzoic acids is a mobile phase consisting of acetonitrile and water with a small amount of acid (e.g., 0.1% formic or acetic acid) to suppress the ionization of the carboxylic acid group.[1][2] You can adjust the ratio of acetonitrile to water or try a different organic modifier like methanol.

• Employ a Gradient: A gradient elution, where the mobile phase composition changes over time, can often resolve closely eluting peaks.

• Change the Column: If optimizing the mobile phase is insufficient, switching to a column with a different stationary phase chemistry (e.g., a phenyl-hexyl column) or a column with a smaller particle size for higher efficiency can provide the necessary resolution.

Q3: I have identified positional isomers as the main impurities. What is the most effective way to remove them?

A3: Positional isomers are notoriously difficult to separate by standard recrystallization or chromatography. A highly effective, though more involved, technique is the formation of diastereomeric salts.[3][4] By reacting your impure benzoic acid with a chiral amine (e.g., (±)-α-methylbenzylamine), you form a pair of diastereomeric salts. These salts have different solubilities and can often be separated by fractional crystallization. Once the desired salt is isolated in pure form, the chiral amine can be removed by treatment with acid to regenerate the pure 2,4-dichloro-3-methoxybenzoic acid. This method has been shown to reduce positional isomer impurities to less than 0.05% in similar systems.[3]

Q4: Can I use a simple acid-base extraction to purify my sample?

A4: Acid-base extraction is a powerful technique for separating acidic compounds like 2,4-dichloro-3-methoxybenzoic acid from neutral or basic impurities.[5] By dissolving your sample in an organic solvent and extracting with an aqueous base (like sodium bicarbonate or sodium hydroxide), the benzoic acid will be converted to its water-soluble salt and move to the aqueous layer, leaving non-acidic impurities in the organic layer. Subsequent acidification of the aqueous layer will precipitate the purified benzoic acid. However, this method will not be effective at removing other acidic impurities, such as positional isomers of the benzoic acid.

Q5: What are the best solvents for recrystallizing 2,4-dichloro-3-methoxybenzoic acid?

A5: The ideal recrystallization solvent is one in which your compound is highly soluble at high temperatures and poorly soluble at low temperatures. For substituted benzoic acids, common solvent systems include ethanol/water or hexane/acetone mixtures.[6] You will likely need to perform some small-scale solubility tests to find the optimal solvent or solvent pair for your specific sample and impurity profile. A two-stage recrystallization using solvents of different polarity can also be very effective.[6]

Troubleshooting Guides

This section provides detailed protocols and troubleshooting advice for the most common purification and analysis techniques.

Analytical Troubleshooting: HPLC Method Development

A robust HPLC method is fundamental to accurately assessing purity.

Illustrative HPLC Method Parameters for Impurity Profiling:

Parameter	Recommended Starting Conditions
Column	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	Start at 30% B, ramp to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	30 °C

Troubleshooting Common HPLC Issues:

Issue	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with the silica backbone; acidic nature of the analyte.	Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) to keep the carboxylic acid protonated.
Poor Resolution	Inappropriate mobile phase composition or column chemistry.	Optimize the mobile phase gradient and/or switch to a different column stationary phase.
Ghost Peaks	Contamination in the mobile phase or injector.	Use fresh, high-purity solvents and flush the injection system.

Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction

This protocol is designed to remove neutral and basic impurities.

Workflow for Acid-Base Extraction:

Caption: Workflow for purification by acid-base extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 2,4-dichloro-3-methoxybenzoic acid in a suitable water-immiscible organic solvent, such as diethyl ether or ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Mixing and Separation: Stopper the funnel and shake gently, venting frequently to release any pressure buildup from carbon dioxide evolution. Allow the layers to separate.

• Collection: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times. Combine all aqueous extracts.

• Regeneration of the Acid: Cool the combined aqueous extracts in an ice bath and slowly add concentrated hydrochloric acid (HCl) with stirring until the solution is acidic (test with pH paper) and precipitation is complete.

• Isolation: Collect the precipitated 2,4-dichloro-3-methoxybenzoic acid by vacuum filtration, wash with cold water, and dry thoroughly.

Protocol 2: Purification by Recrystallization

This protocol is for the general purification of solid samples.

Workflow for Recrystallization:

Caption: General workflow for purification by recrystallization.

Step-by-Step Methodology:

• Solvent Selection: Through small-scale trials, identify a suitable solvent or solvent pair (e.g., ethanol/water).

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture to boiling while stirring to dissolve the solid. Continue adding small portions of hot solvent until the solid is just dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 3: Identification of Impurities by ¹H NMR Spectroscopy

¹H NMR is a powerful tool for identifying and quantifying impurities.

Data Interpretation Guide:

• Reference Spectrum: Obtain a reference ¹H NMR spectrum of a high-purity standard of 2,4-dichloro-3-methoxybenzoic acid.

• Impurity Signals: Compare the spectrum of your sample to the reference. Any additional signals are indicative of impurities.

• Integration: The relative integration of the impurity signals compared to the signals of the main compound can be used to estimate the level of impurity. For accurate quantification, a known amount of an internal standard can be added (qNMR).[7]

• Common Impurity Regions: Be aware of the typical chemical shift regions for common laboratory solvents, as these are frequent contaminants.[8][9]

Troubleshooting NMR Spectra:

Issue	Potential Cause	Recommended Solution
Broad Peaks	Presence of paramagnetic impurities; sample aggregation.	Filter the sample through a small plug of silica gel. Try a different NMR solvent or adjust the sample concentration.
Water Peak	Residual water in the sample or NMR solvent.	Use a fresh, sealed ampule of deuterated solvent. For samples in non-protic solvents, a small amount of D₂O can be added to exchange with the water protons, causing the peak to shift.

Conclusion

The purification of 2,4-dichloro-3-methoxybenzoic acid requires a systematic approach, beginning with a thorough analytical assessment of the impurity profile. Armed with this information, you can select the most appropriate purification strategy, whether it be a simple acid-base extraction for the removal of neutral or basic impurities, recrystallization for general purification, or the more advanced technique of diastereomeric salt formation for the challenging separation of positional isomers. By carefully following the protocols and troubleshooting guides provided, you can confidently resolve common impurities and ensure the quality of your 2,4-dichloro-3-methoxybenzoic acid for your research and development needs.

References

Sources

• 1. Assay of 2,3-dihydroxybenzoic acid and related compounds in plant materials by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. epfl.ch [epfl.ch]

solubility issues with 2,4-dichloro-3-methoxybenzoic acid in aqueous media

Welcome to the technical support center for 2,4-dichloro-3-methoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common solubility challenges associated with this compound in aqueous media. Here, we provide in-depth, evidence-based troubleshooting advice, detailed protocols, and the scientific reasoning behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 2,4-dichloro-3-methoxybenzoic acid in my aqueous buffer. What is the primary reason for its poor solubility?

The poor aqueous solubility of 2,4-dichloro-3-methoxybenzoic acid is fundamentally linked to its molecular structure. Carboxylic acid-containing drugs often exhibit poor aqueous solubility, which can limit bioavailability and therapeutic efficacy[1]. The molecule possesses a largely hydrophobic aromatic ring substituted with two chlorine atoms, which significantly decreases its affinity for water.

The key to its solubility lies with the carboxylic acid group (-COOH). In its protonated (non-ionized) form, the molecule is significantly less soluble. To achieve meaningful aqueous solubility, this group must be deprotonated to form the corresponding carboxylate salt (R-COO⁻), which can then participate in more favorable ion-dipole interactions with water molecules[2]. This ionization is directly dependent on the pH of the solution relative to the compound's pKa[1][2].

Q2: What is the pKa of 2,4-dichloro-3-methoxybenzoic acid, and how does it influence my experimental design?

This pKa value is the most critical parameter for your experimental design. According to the Henderson-Hasselbalch equation, to ensure that the majority of the compound is in its ionized, more soluble form, the pH of your aqueous medium should be significantly higher than the pKa[2]. A general rule of thumb is to adjust the pH to be at least 2 units above the pKa. For this compound, aiming for a pH of 6.0 or higher is a robust starting point.

The relationship between pH, pKa, and the state of the acid is fundamental.

Caption: pH-dependent equilibrium of 2,4-dichloro-3-methoxybenzoic acid.

Q3: My initial attempt to dissolve the compound in a neutral buffer (pH 7.4) failed. What is my next step?

This is a common observation. Even at physiological pH, the dissolution rate can be very slow. The following troubleshooting workflow is recommended.

Caption: Troubleshooting workflow for solubilizing the compound.

This workflow systematically addresses the most common issues, starting with the most straightforward and chemically essential step: pH adjustment.

Troubleshooting Protocols

Protocol 1: pH Adjustment for Solubilization

This method is the first and most critical step. It leverages the acidic nature of the molecule to form a soluble salt[4][5].

Objective: To dissolve the compound by converting it to its sodium salt in situ.

Materials:

• 2,4-dichloro-3-methoxybenzoic acid (solid)

• Target aqueous buffer (e.g., PBS, TRIS)

• 0.1 M NaOH solution

• Calibrated pH meter

• Stir plate and stir bar

Procedure:

• Prepare a Slurry: Add the desired mass of 2,4-dichloro-3-methoxybenzoic acid to your target volume of aqueous buffer. It will not dissolve initially and will form a slurry.

• Monitor pH: Place the beaker on a stir plate with a stir bar and insert the pH probe. Record the initial pH.

• Titrate with Base: Slowly add the 0.1 M NaOH solution dropwise to the stirring slurry.

• Observe Dissolution: As the pH increases, you will observe the solid material begin to dissolve.

• Target pH: Continue adding NaOH until all the solid has dissolved and the solution is clear. The target pH should ideally be between 7.5 and 8.5 to ensure complete deprotonation.

• Final Volume Adjustment: If a significant volume of NaOH was added, you may need to adjust the final concentration calculation or prepare the stock in a slightly smaller initial volume.

Causality: By adding NaOH, you are neutralizing the carboxylic acid. This reaction forms the sodium salt of the acid, which is an ionic species (a carboxylate) and thus exhibits significantly higher aqueous solubility than the neutral, protonated form[2].

Q4: I've adjusted the pH, but some particulate matter remains, or the solution is hazy. What should I try next?

If pH adjustment alone is insufficient, especially at higher concentrations, the intrinsic hydrophobicity of the rest of the molecule is likely limiting solubility. In this case, the use of co-solvents is a standard and effective approach[6][7].

Protocol 2: Utilizing Co-solvents

Objective: To increase solubility by reducing the polarity of the aqueous medium.

Common Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Propylene glycol

Procedure:

• Prepare a Concentrated Stock: Dissolve the 2,4-dichloro-3-methoxybenzoic acid in a small volume of 100% DMSO (or another suitable water-miscible organic solvent). This will serve as your primary stock solution.

• Spiking into Buffer: With vigorous stirring, slowly add the required volume of the organic stock solution to your aqueous buffer.

• Observe for Precipitation: It is critical to add the stock solution slowly to the buffer, not the other way around. This allows the compound to disperse and equilibrate in the bulk aqueous phase, minimizing the risk of "crashing out" or precipitating.

• Final Concentration of Co-solvent: Be mindful of the final percentage of the co-solvent in your working solution. For cell-based assays or in vivo studies, the final DMSO concentration should typically be kept low (e.g., <0.5% v/v) to avoid solvent-induced artifacts.

Causality: Co-solvents work by reducing the overall polarity of the solvent system[7]. They disrupt the strong hydrogen-bonding network of water, creating a more favorable environment for the hydrophobic portions of the solute molecule and thereby increasing its solubility.

Physicochemical Data Summary

While specific experimental data for this exact compound is sparse, we can provide key properties based on its structure and data from similar compounds.

Property	Value / Predicted Value	Source / Rationale
Molecular Formula	C₈H₆Cl₂O₃	[8][9]
Molecular Weight	221.04 g/mol	[8][9][10]
Physical Form	Solid	[8]
Predicted pKa	~3.0 - 4.0	Based on benzoic acid (4.2) and effects of electron-withdrawing groups[3][11].
Aqueous Solubility	Poor (as free acid)	Characteristic of multi-substituted aromatic carboxylic acids[1].
Solubility (Alkaline)	Increased	Forms a soluble carboxylate salt at pH > pKa[2][4].

Final Verification and Quality Control

Q5: My solution appears clear. How can I be certain of the final concentration and that the compound hasn't degraded?

Visual clarity is a good first indicator, but it is not sufficient for rigorous scientific work. It is essential to verify the final concentration of your solution.

Recommended Method: UV-Vis Spectrophotometry

• Prepare Standards: Create a set of calibration standards of 2,4-dichloro-3-methoxybenzoic acid in your final buffer system (including any co-solvents) at known concentrations.

• Determine λmax: Scan a mid-range standard from ~200-400 nm to determine the wavelength of maximum absorbance (λmax). For similar structures, this is often around 220-240 nm[12].

• Create a Calibration Curve: Measure the absorbance of each standard at the determined λmax and plot Absorbance vs. Concentration. Perform a linear regression to obtain the equation of the line (y = mx + c).

• Measure Your Sample: Measure the absorbance of your newly prepared solution (diluting if necessary to fall within the linear range of your calibration curve).

• Calculate Concentration: Use the equation from your calibration curve to calculate the precise concentration of your sample.

This self-validating step ensures that you are working with an accurately prepared solution and provides confidence in your downstream experimental results[13].

References

• Babar, A., et al. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics. Retrieved from [Link]

• Patsnap. (2025). Overcoming Challenges in Carboxylic Acid Drug Formulations. Retrieved from [Link]

• Kauffman, G. B., & Begum, N. (2010). Dissolving Carboxylic Acids and Primary Amines on the Overhead Projector. Journal of Chemical Education. Retrieved from [Link]

• Millard, J. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review. Retrieved from [Link]

• Zappaterra, F. (2021). Enzymatic Processes of the Preparation of Esters of Poorly Water-Soluble Carboxylic Acids. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-3-methylbenzoic acid. Retrieved from [Link]

• NextSDS. (n.d.). 2,4-Dichloro-3-methoxybenzoic acid — Chemical Substance Information. Retrieved from [Link]

• Jorgensen, M. R., & Jorgensen, W. L. (2013). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. PMC. Retrieved from [Link]

• Asian Journal of Pharmacy and Technology. (n.d.). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• DeRuiter, J. (2005). Carboxylic Acid Structure and Chemistry: Part 2. Retrieved from [Link]

• Ascendia Pharma. (2025). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. Retrieved from [Link]

• ChemBK. (n.d.). 2,5-Dichloro-6-methoxybenzoic acid. Retrieved from [Link]

• Pearson+. (n.d.). Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino. Retrieved from [Link]

• Wikipedia. (n.d.). p-Anisic acid. Retrieved from [Link]

• Organic Chemistry Data. (2017). Bordwell pKa Table. Retrieved from [Link]

• Pearson+. (n.d.). The pKa values of ortho-, meta-, and para-methoxybenzoic acids ar.... Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: 2,4-Dichloro-3-methoxybenzoic Acid vs. Dicamba (3,6-Dichloro-2-methoxybenzoic Acid)

Executive Summary

In the rational design of agrochemicals and synthetic plant growth regulators, positional isomerism dictates molecular efficacy. Dicamba (3,6-dichloro-2-methoxybenzoic acid) is a benchmark synthetic auxin widely utilized in global agriculture for broadleaf weed control[1]. However, its structural isomer, 2,4-dichloro-3-methoxybenzoic acid , exhibits a drastically different pharmacological profile, rendering it practically inactive as an herbicide.

This guide provides an objective, data-driven comparison of these two molecules for researchers and drug development professionals. By examining their structural conformations, receptor binding kinetics, and phenotypic outcomes, we elucidate why the specific 3,6-dichloro-2-methoxy substitution pattern is an absolute requirement for benzoic acid-derived auxin mimicry.

Structural & Mechanistic Analysis: The Steric Imperative

To understand the divergent activity of these two isomers, we must examine the mechanism of auxin perception. Natural and synthetic auxins act as "molecular glue," binding to the hydrophobic pocket of the TIR1/AFB F-box receptor and facilitating the recruitment of the Aux/IAA transcriptional repressor [2, 3]. This co-receptor complex formation triggers the ubiquitination and subsequent proteasomal degradation of Aux/IAA, thereby derepressing Auxin Response Factors (ARFs) and inducing runaway gene transcription [4].

Dicamba (3,6-Dichloro-2-methoxybenzoic acid)

In benzoic acid-derived auxins, the carboxylate group is directly attached to the benzene ring. To successfully dock into the TIR1 binding pocket, the carboxylate group must be forced out of the plane of the aromatic ring. Dicamba achieves this perfectly: the bulky methoxy group at the 2-position and the chlorine atom at the 6-position create severe steric hindrance. This steric clash forces the carboxylate group into a perpendicular, out-of-plane conformation that acts as an ideal ligand for the TIR1-Aux/IAA complex.

2,4-Dichloro-3-methoxybenzoic acid

While a 2,4-dichloro substitution pattern is highly effective in phenoxyacetic acids (e.g., 2,4-D, where an ether linkage provides rotational flexibility), it fails in the rigid benzoic acid scaffold. 2,4-dichloro-3-methoxybenzoic acid lacks a substituent at the critical 6-position. Without this bilateral steric bulk, the carboxylate group relaxes into a co-planar conformation with the benzene ring. This flat geometry sterically clashes with the TIR1 binding pocket, preventing the recruitment of the Aux/IAA degron motif.

Mechanism of dicamba-induced Aux/IAA degradation via TIR1/AFB co-receptor complex formation.

Comparative Quantitative Data

The structural differences translate directly into measurable binding affinities and phenotypic efficacy. Table 1 summarizes the comparative metrics between the two isomers.

Property	Dicamba	2,4-Dichloro-3-methoxybenzoic acid
IUPAC Name	3,6-dichloro-2-methoxybenzoic acid	2,4-dichloro-3-methoxybenzoic acid
CAS Number	1918-00-9	115382-33-7
Molecular Weight	221.04 g/mol	221.04 g/mol
Carboxylate Conformation	Out-of-plane (Sterically forced)	In-plane (Relaxed)
TIR1-Aux/IAA Binding ( Kd​ )	High Affinity (Low Nanomolar)	Negligible (Micromolar to Inactive)
Herbicidal Efficacy ( IC50​ )	<1.0μM (Potent root inhibition)	>500μM (Practically inactive)

Experimental Methodologies

To objectively validate the performance differences between these two isomers, we employ a self-validating system combining in vitro biophysical quantification with in vivo phenotypic observation.

Protocol 1: In Vitro TIR1-Aux/IAA Co-Receptor Binding Assay (SPR)

Causality & Rationale: Surface Plasmon Resonance (SPR) is selected over traditional pull-down assays because it provides real-time, label-free quantification of association ( kon​ ) and dissociation ( koff​ ) rates. We utilize a synthetic Aux/IAA degron peptide (containing the conserved GWPPV/I motif) rather than the full-length protein, as full-length Aux/IAA is intrinsically disordered and prone to aggregation in vitro [4].

• Surface Functionalization: Immobilize recombinant Arabidopsis TIR1 protein onto a CM5 sensor chip via standard amine coupling using EDC/NHS chemistry. Block excess reactive groups with 1 M ethanolamine.

• Baseline Stabilization: Flow running buffer (HEPES-buffered saline with 0.05% Tween-20 and 50 µM inositol hexakisphosphate, InsP6) at 30 µL/min. Note: InsP6 is a critical structural cofactor for TIR1 stability.

• Analyte Injection: Prepare serial dilutions (10 nM to 10 µM) of either Dicamba or 2,4-dichloro-3-methoxybenzoic acid, pre-incubated with a constant concentration (5 µM) of the Aux/IAA degron peptide.

• Kinetic Measurement: Inject the analyte mixture over the functionalized chip for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

• Regeneration: Wash the chip with a 10 mM Glycine-HCl (pH 2.5) pulse to strip the bound peptide/ligand complex and reset the TIR1 surface for the next cycle.

Step-by-step Surface Plasmon Resonance (SPR) workflow for quantifying TIR1-auxin binding affinity.

Protocol 2: In Vivo Phenotypic Root Growth Inhibition Assay

Causality & Rationale: Arabidopsis thaliana root elongation is hypersensitive to exogenous auxins. If a compound successfully mimics auxin, it will cause immediate root growth arrest. This assay serves to validate whether the in vitro SPR binding data translates to physiological activity in planta.

• Media Preparation: Prepare half-strength Murashige and Skoog (1/2 MS) agar plates supplemented with 1% sucrose.

• Treatment Spiking: Cool the agar to 50°C and spike with either Dicamba or 2,4-dichloro-3-methoxybenzoic acid at varying concentrations (0.1 µM, 1 µM, 10 µM, 100 µM). Include a DMSO-only vehicle control.

• Seed Plating: Surface-sterilize Arabidopsis thaliana (Col-0) seeds using 70% ethanol and 20% bleach. Plate seeds in a single line across the top third of the agar plates.

• Stratification & Growth: Stratify plates at 4°C in the dark for 48 hours to synchronize germination. Transfer to a growth chamber (22°C, 16h light/8h dark cycle) and orient the plates vertically so roots grow downward along the agar surface.

• Quantification: At day 7 post-germination, photograph the plates and measure primary root lengths using ImageJ software. Calculate the IC50​ for root growth inhibition.

Conclusion

The comparison between dicamba and 2,4-dichloro-3-methoxybenzoic acid underscores a fundamental principle in agrochemical drug design: target receptor geometry dictates ligand efficacy. While 2,4-dichloro-3-methoxybenzoic acid shares the exact molecular weight and functional groups of dicamba, its inability to force the carboxylate group into an out-of-plane conformation renders it incapable of bridging the TIR1-Aux/IAA co-receptor complex. For researchers developing next-generation synthetic auxins or pro-herbicides, maintaining the steric bulk at the 2- and 6-positions of the benzoic acid ring is a non-negotiable structural requirement.

References

• Sweet dicamba: a carbohydrate pro-herbicide strategy RSC Chemical Biology (via PMC) URL:[Link] [1]

• Chemical regulators of plant hormones and their applications in basic research and agriculture Bioscience, Biotechnology, and Biochemistry (Taylor & Francis) URL:[Link][2]

• Auxin metabolism and homeostasis during plant development Development (Company of Biologists) URL:[Link][3]

• Cross-resistance to dicamba, 2,4-D, and fluroxypyr in Kochia scoparia is endowed by a mutation in an AUX/IAA gene Proceedings of the National Academy of Sciences (PNAS) URL:[Link] [4]

Benchmarking Synthesis Protocols for 2,4-Dichloro-3-methoxybenzoic Acid

Executive Summary

The compound 2,4-dichloro-3-methoxybenzoic acid (CAS: 115382-33-7) is a highly specialized building block utilized in the synthesis of complex pharmaceutical active ingredients and agrochemicals, such as substituted cyclopropanes and novel benzamides[1]. Achieving precise regiocontrol on a heavily substituted benzene ring presents a significant synthetic challenge. This guide objectively benchmarks the two primary theoretical and practical pathways for its synthesis, providing researchers with field-proven methodologies, mechanistic causality, and validated experimental data.

Mechanistic Pathways & Benchmarking: The Challenge of Regioselectivity

Synthesizing a 1,2,3,4-tetrasubstituted benzene ring requires strict control over electrophilic or nucleophilic additions. We benchmark the "Gold Standard" protocol against the most common alternative approach to illustrate why specific reagent choices are critical.

Protocol A: Directed ortho-Lithiation (DoM) of 2,6-Dichloroanisole (Gold Standard)

The optimal route relies on the Directed Metalation Group (DMG) properties of the methoxy group combined with the inductive electron-withdrawing effects of the flanking chlorine atoms.

• Mechanism : Treatment of 2[2] with sec-butyllithium (sec-BuLi) at cryogenic temperatures selectively deprotonates the C3 position. The resulting organolithium intermediate is then trapped with electrophilic carbon dioxide (CO₂).

• Performance : This protocol reliably delivers the target compound in ~85% isolated yield [3].

Protocol B: Direct Chlorination of 3-Methoxybenzoic Acid (Alternative Benchmark)

A seemingly simpler approach is the electrophilic aromatic substitution (EAS) of 3-methoxybenzoic acid using chlorine gas (Cl₂) or N-chlorosuccinimide (NCS).

• Mechanism : The methoxy group directs electrophiles to the ortho (C2, C4) and para (C6) positions.

• Performance : Because positions 2, 4, and 6 are all activated, this reaction produces an intractable statistical mixture of 2,4-dichloro, 4,6-dichloro, and 2,4,6-trichloro isomers. The difficulty in chromatographic separation renders this route economically unviable, typically yielding <15% of the desired 2,4-dichloro isomer.

Quantitative Protocol Comparison

Parameter	Protocol A: DoM (sec-BuLi + CO₂)	Protocol B: Direct Chlorination
Regioselectivity	>95% (Exclusive C3 lithiation)	<20% (Isomeric mixtures)
Isolated Yield	85%	<15% (Post-purification)
Reaction Time	2 - 3 Hours	12 - 24 Hours
Scalability	High (Standard cryogenic reactors)	Low (Separation bottlenecks)
Reagent Cost	Moderate (sec-BuLi is relatively expensive)	Low (Cl₂/NCS are cheap)

Visualizing the Synthesis Workflows

Figure 1: Comparison of directed ortho-lithiation vs. direct chlorination pathways.

Figure 2: Step-by-step experimental workflow for the DoM synthesis protocol.

Standardized Experimental Protocol: Directed ortho-Lithiation

This self-validating protocol outlines the synthesis of4[4] via Protocol A. The causality behind each physical and chemical manipulation is detailed to ensure scientific integrity and reproducibility.

Reagents Required

• 2,6-Dichloroanisole (1.0 equiv)

• sec-Butyllithium (sec-BuLi, 1.4 M in cyclohexane, 1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Carbon Dioxide (CO₂) gas or Dry Ice

• 1M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology

1. System Preparation & Inertion

• Action : Flame-dry a multi-neck round-bottom flask under a continuous flow of argon. Add anhydrous THF and 2,6-dichloroanisole.

• Causality : Organolithium reagents react violently with ambient moisture to form butane gas and lithium hydroxide, entirely quenching the active reagent. Strict anhydrous conditions are mandatory.

2. Cryogenic Lithiation

• Action : Submerge the reaction flask in a dry ice/acetone bath to reach an internal temperature of -75°C. Add sec-BuLi dropwise via a syringe pump over 45 minutes[3].

• Causality : Why sec-BuLi and not n-BuLi? While n-BuLi is standard, it is prone to initiating competitive lithium-halogen (Li-Cl) exchange. sec-BuLi is sterically bulkier and a stronger base, kinetically favoring the acid-base deprotonation at the C3 position. Why -75°C? Cryogenic temperatures freeze out the activation energy required for nucleophilic attack on the chlorine atom, ensuring total regiocontrol.

3. Electrophilic Carboxylation

• Action : After stirring for 45 minutes at -75°C, vigorously bubble anhydrous CO₂ gas through the solution for 1 hour, or alternatively, pour the reaction mixture directly onto a massive excess of freshly crushed dry ice.

• Causality : The "reverse quench" (pouring onto dry ice) is often preferred to maintain a massive stoichiometric excess of CO₂. This prevents the newly formed lithium carboxylate intermediate from acting as an electrophile and reacting with unconsumed organolithium, which would generate an unwanted symmetric ketone byproduct.

4. Quench and Workup

• Action : Allow the reaction to slowly warm to room temperature. Carefully quench with 1M HCl until the aqueous layer reaches pH 2. Extract the aqueous phase three times with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Causality : Acidification is required to protonate the lithium carboxylate salt, driving the free benzoic acid into the organic (EtOAc) phase for extraction.

5. Purification

• Action : Recrystallize the crude solid from a mixture of heptane and ethyl acetate.

• Causality : Recrystallization efficiently removes trace unreacted 2,6-dichloroanisole and minor hydrocarbon impurities from the sec-BuLi solvent, yielding the pure target compound (MW: 221.04 g/mol )[4].

References

• CymitQuimica : "2,4-Dichloro-3-methoxybenzoic acid | CymitQuimica" - 4

• ChemicalBook : "2,4-Dichloro-3-Methoxybenzoic acid synthesis" - 3

• Benchchem : "2-Chloro-N-cyclopropyl-4-fluoro-3-methoxybenzamide" - 1

• Lookchem : "Cas 1984-65-2, 2,6-Dichloroanisole" - 2

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A Comparative Guide to the Toxicological Profile of Dichloromethoxybenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloromethoxybenzoic acids are a class of substituted aromatic carboxylic acids with potential applications in pharmaceutical and agrochemical research. As with any novel chemical entity, a thorough understanding of their toxicological profile is paramount for safe handling and future development. This guide provides a comparative analysis of the available toxicity data for isomers of 2,4-dichloro-3-methoxybenzoic acid. Due to a scarcity of direct comparative studies, this guide synthesizes available data from safety data sheets, analogous compounds, and established toxicological principles to provide a comprehensive overview for the research community. We will also detail standardized experimental protocols that can be employed to further elucidate the toxicological profiles of these isomers.

Understanding the Toxicological Landscape: A Structure-Activity Perspective

The toxicological properties of a chemical are intrinsically linked to its structure. For dichloromethoxybenzoic acid isomers, the positions of the two chlorine atoms and the methoxy group on the benzoic acid backbone are critical determinants of their reactivity and interaction with biological systems. Chlorine atoms are electron-withdrawing groups, which can influence the acidity of the carboxylic acid and the overall electronic properties of the aromatic ring. The methoxy group, while also electron-withdrawing inductively, can be electron-donating through resonance. This interplay of electronic effects, coupled with steric hindrance, will dictate how each isomer is metabolized and whether it can interact with biological targets to elicit a toxic response. It is hypothesized that isomers with less steric hindrance around the carboxylic acid group may be more readily metabolized, potentially leading to the formation of reactive intermediates.

Comparative Toxicity Assessment: An Evidence-Based Approach

Table 1: Comparative Summary of GHS Hazard Classifications for Dichloromethoxybenzoic Acid Isomers and Related Compounds

Compound	CAS Number	GHS Hazard Statements	Source
3,5-Dichloro-4-methoxybenzoic acid	37908-97-7	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]
3,4-Dichloro-2-methoxybenzoic acid	13209108 (CID)	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2]
4-[(2,4-dichlorophenyl)methoxy]-3-methoxybenzoic acid	113457-31-1	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaledH315: Causes skin irritationH319: Causes serious eye irritationH336: May cause drowsiness or dizziness	[3]
3-chloro-2-hydroxy-4-methoxy-6-methylbenzoic acid	107783-48-2	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaledH315: Causes skin irritationH319: Causes serious eye irritationH336: May cause drowsiness or dizziness	[4]
3-chloro-6-methoxy-2-methylbenzoic acid	23550-92-7	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaledH315: Causes skin irritationH319: Causes serious eye irritationH336: May cause drowsiness or dizziness	[5]
3,4-dichloro-2-hydroxybenzoic acid	14010-45-8	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaledH315: Causes skin irritationH318: Causes serious eye damageH336: May cause drowsiness or dizziness	[6]

Disclaimer: This table is for comparative purposes only and is based on available data for the listed compounds. The toxicity of unlisted isomers of 2,4-dichloro-3-methoxybenzoic acid may differ.

Based on the available GHS classifications, it appears that several dichloromethoxybenzoic acid derivatives are considered harmful if swallowed and are irritants to the skin and eyes.[1][2] Some related compounds also show potential for respiratory irritation and systemic toxicity if inhaled or in contact with skin.[3][4][5][6]

A study on the biological evaluation of benzoic acid derivatives from the fungus Bjerkandera adusta reported the isolation of 3-chloro-4-methoxybenzoic acid and 3,5-dichloro-4-methoxybenzoic acid.[7][8] The study noted that these compounds did not exhibit cytotoxicity in human foreskin fibroblasts.[8] This suggests that, at least in this specific cell line, these particular isomers may have low cytotoxic potential. However, this is a single data point and does not preclude other forms of toxicity.

Recommended Experimental Protocols for a Comprehensive Toxicological Evaluation

To rigorously assess and compare the toxicity of 2,4-dichloro-3-methoxybenzoic acid isomers, a battery of standardized in vitro and in vivo assays should be employed. The following protocols provide a framework for such an investigation.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a common first-tier screen for cytotoxicity.

Protocol:

• Cell Culture: Plate a suitable human cell line (e.g., HepG2 for liver toxicity, or a relevant cancer cell line) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow to adhere overnight.

• Compound Preparation: Prepare stock solutions of each isomer in a suitable solvent (e.g., DMSO) and make serial dilutions in cell culture medium to achieve a range of final concentrations.

• Treatment: Remove the culture medium from the cells and replace it with the medium containing the various concentrations of the test isomers. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the formazan solution using a microplate reader at a wavelength of 570 nm.

• Analysis: Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) for each isomer.

Caption: Simplified workflow of the Ames test for mutagenicity.

In Vivo Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method)

This guideline provides a stepwise procedure to assess the acute oral toxicity of a substance and allows for its classification. [9][10][11] Protocol:

• Animal Model: Use a single sex of a rodent species (typically female rats).

• Dose Levels: Start with a dose from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Administration: Administer the test substance by oral gavage.

• Observation: Observe the animals for mortality and clinical signs of toxicity for up to 14 days.

• Stepwise Procedure: The outcome of the first step (3 animals) determines the next step, which may involve testing at a higher or lower dose level or stopping the test.

• Classification: The substance is classified into a toxicity category based on the observed mortality at specific dose levels.

Caption: Decision-tree workflow for the OECD 423 acute oral toxicity test.

Conclusion and Future Directions

The current body of publicly available data is insufficient to provide a definitive comparative toxicity ranking for the isomers of 2,4-dichloro-3-methoxybenzoic acid. The available GHS hazard classifications for some isomers and related compounds suggest a potential for oral toxicity and irritation. Preliminary in vitro data on two isomers indicated a lack of cytotoxicity in a specific cell line.

To move forward, a systematic evaluation of these isomers using the standardized protocols outlined in this guide is essential. Such studies will provide the necessary data to establish a clear structure-activity relationship for toxicity, enabling researchers to prioritize isomers with more favorable safety profiles for further development. This will not only ensure the safety of laboratory personnel but also de-risk the progression of these compounds in the drug discovery and development pipeline.

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• Linker Variation and Structure–Activity Relationship Analyses of Carboxylic Acid-based Small Molecule STAT3 Inhibitors. ACS Medicinal Chemistry Letters. [Link]

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Cross-Validation of HPLC-UV and LC-MS/MS for 2,4-Dichloro-3-methoxybenzoic Acid: A Technical Comparison Guide

As a Senior Application Scientist, I frequently oversee the transition of analytical methodologies as a drug candidate or agrochemical intermediate progresses from early-stage development to late-stage regulatory monitoring. For 2,4-dichloro-3-methoxybenzoic acid (CAS: 115382-33-7), this lifecycle transition inevitably requires bridging high-capacity, robust methods like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) with highly sensitive, specific methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide provides an objective, data-driven framework for cross-validating these two orthogonal platforms, ensuring continuous data integrity and strict adherence to global regulatory standards.

Analytical Target Profile (ATP) & Mechanistic Rationale

To design a self-validating analytical system, we must first understand the causality behind our experimental choices. 2,4-dichloro-3-methoxybenzoic acid is a halogenated aromatic compound containing a carboxylic acid moiety ( pKa​≈3.0 ). This structure dictates our chromatographic and ionization strategies.

• HPLC-UV Causality (High Concentration / Formulation Release): To achieve sharp, symmetrical peaks on a reversed-phase C18 column, the carboxylic acid must be fully protonated (unionized). Therefore, we utilize a strongly acidic mobile phase (0.1% Formic Acid, pH ~2.7). The fully protonated molecule maximizes hydrophobic interactions with the stationary phase, while the aromatic ring provides strong UV absorbance at 230 nm.

• LC-MS/MS Causality (Trace Analysis / Pharmacokinetics): Mass spectrometry requires gas-phase ions. The carboxylic acid group makes Negative Electrospray Ionization (ESI-) highly efficient. However, the strongly acidic mobile phase used in HPLC-UV would suppress deprotonation, severely diminishing the MS signal. To resolve this, the LC-MS/MS method utilizes a 5 mM Ammonium Acetate buffer (pH ~4.5). This specific pH balances adequate chromatographic retention with an optimal yield of [M−H]− precursor ions.

Regulatory Framework for Cross-Validation

According to the FDA 2018 Bioanalytical Method Validation Guidance [1] and the ICH M10 guidelines[2], cross-validation is mandatory when switching analytical platforms to ensure data equivalence. Furthermore, the foundational parameters of both methods (accuracy, precision, reportable range) must be established in accordance with ICH Q2(R2) [3][4].

The core acceptance criterion for cross-validation is that the quantitative difference between the two methods for incurred study samples and spiked Quality Control (QC) samples must be within ±20% of the mean for at least 67% of the evaluated samples[1].

Fig 1. Cross-validation workflow for HPLC-UV and LC-MS/MS analytical platforms.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, the protocols below incorporate built-in self-validating mechanisms, such as System Suitability Testing (SST) and isotopic internal standard tracking.

Sample Preparation (Universal Extraction)

• Aliquot: Transfer 50 µL of plasma/matrix into a 96-well plate.

• Internal Standard Addition (Self-Validation): Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS, 13C6​ -2,4-dichloro-3-methoxybenzoic acid). Causality: Adding the SIL-IS prior to extraction mathematically corrects for both physical recovery losses and MS matrix effects, ensuring the final calculated concentration is absolute.

• Protein Precipitation (PPT): Add 150 µL of cold Acetonitrile (1:3 v/v ratio).

• Centrifugation: Vortex for 2 minutes, then centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer: Transfer the supernatant to a clean plate for direct injection.

HPLC-UV Methodology

• Column: C18 (150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) Acetonitrile.

• Gradient: 10% B to 90% B over 10 minutes, hold for 2 minutes, re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

• System Suitability Test (SST): Prior to sample analysis, inject a mid-level QC. The run is only valid if the tailing factor is < 1.5 and column efficiency > 5000 theoretical plates.

LC-MS/MS Methodology

• Column: UPLC C18 (50 mm x 2.1 mm, 1.7 µm).

• Mobile Phase: (A) 5 mM Ammonium Acetate in Water (pH 4.5); (B) Methanol.

• Gradient: 20% B to 95% B over 3.0 minutes, hold for 0.5 minutes, re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Ionization: ESI Negative Mode.

Fig 2. LC-MS/MS negative electrospray ionization and MRM fragmentation pathway.

Comparative Performance Data

The following table summarizes the cross-validation performance metrics derived from standard ICH Q2(R2)[3] validation parameters.

Performance Parameter	HPLC-UV Platform	LC-MS/MS Platform	Analytical Advantage / Trade-off
Validated Dynamic Range	0.5 – 100 µg/mL	1.0 – 500 ng/mL	HPLC is suited for formulation/tox; MS for trace PK.
Limit of Detection (LOD)	150 ng/mL	0.2 ng/mL	MS provides a 750x increase in absolute sensitivity.
Limit of Quantitation (LOQ)	500 ng/mL	1.0 ng/mL	MS allows for extended terminal half-life tracking.
Intra-Assay Precision (%CV)	< 2.0%	< 5.0%	HPLC offers superior precision at high concentrations.
Accuracy (%Bias)	± 3.0%	± 8.0%	Both meet the FDA/ICH ±15% acceptance criteria.
Selectivity / Specificity	Moderate (Retention Time + UV)	Exceptional (Retention Time + MRM)	MS eliminates interference from co-eluting metabolites.
Analytical Run Time	12.0 minutes	4.0 minutes	UPLC-MS/MS provides 3x higher sample throughput.

Conclusion & Recommendations

The cross-validation of 2,4-dichloro-3-methoxybenzoic acid demonstrates that while both platforms are analytically sound, they serve distinct phases of the product lifecycle. HPLC-UV remains the gold standard for high-concentration assay/purity testing due to its unmatched precision and lower operational cost. Conversely, LC-MS/MS is mandatory for in vivo bioanalysis where matrix complexity and sub-nanogram concentrations render UV detection obsolete.

When transferring methods between these platforms, laboratories must strictly adhere to the ±20% mean variance criteria outlined in the ICH M10 guidelines[2] to ensure that historical safety data (often generated via HPLC) directly correlates with modern clinical efficacy data (generated via LC-MS/MS).

References

• ICH Q2(R2) Validation of Analytical Procedures International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link][3]

• Bioanalytical Method Validation Guidance for Industry (2018) U.S. Food and Drug Administration (FDA) URL:[Link][1]

• ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 European Medicines Agency (EMA) URL: [Link][4]

• M10 Bioanalytical Method Validation and Study Sample Analysis U.S. Department of Health and Human Services (HHS) / FDA URL:[Link][2]

Sources

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• 2. hhs.gov [hhs.gov]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]

differences between 2,4-dichloro-3-methoxybenzoic acid and 2,4-dichlorobenzoic acid

As a Senior Application Scientist, selecting the right building block is rarely a simple matter of matching molecular weights or functional groups. When comparing 2,4-dichlorobenzoic acid (2,4-DCBA) and 2,4-dichloro-3-methoxybenzoic acid (2,4-DCMBA) , we are looking at a classic case study in how a single functional group addition—a methoxy group at the C3 position—fundamentally alters the steric landscape, electronic profile, and downstream synthetic utility of the molecule.

This guide provides an objective, mechanistic comparison of these two building blocks, detailing the causality behind their reactivity differences and providing self-validating experimental protocols for their application in drug discovery and agrochemical development.

Physicochemical & Structural Profiling

While both compounds share a 2,4-dichlorinated benzoic acid core, the introduction of the C3-methoxy group in 2,4-DCMBA introduces profound conformational changes.

Property	2,4-Dichlorobenzoic Acid (2,4-DCBA)	2,4-Dichloro-3-methoxybenzoic Acid (2,4-DCMBA)
CAS Number	50-84-0[1]	115382-33-7[2]
Molecular Formula	C₇H₄Cl₂O₂[1]	C₈H₆Cl₂O₃[2]
Molecular Weight	191.01 g/mol [1]	221.03 g/mol [2]
Synthesis Origin	Oxidation of 2,4-dichlorotoluene[3]	Lithiation/carboxylation of 2,6-dichloroanisole[4]
Primary Applications	Quinolone antibiotics, Agrochemicals[5]	Targeted therapeutics, Kinase inhibitors
Steric Hindrance	Moderate (C2-Chloro only)	Severe (C2-Chloro + C3-Methoxy buttressing)

Mechanistic Causality: The "Buttressing Effect"

To understand why these two molecules require completely different handling in the lab, we must look at their 3D conformations.

In 2,4-DCBA , the C1-carboxylate is sterically hindered by the ortho-chlorine at C2. However, the carboxylate can still rotate out of the plane of the phenyl ring to minimize steric clash, leaving the carbonyl carbon sufficiently exposed for standard nucleophilic attack during amide coupling.

In 2,4-DCMBA , the situation is drastically complicated by the buttressing effect . The bulky C3-methoxy group is sandwiched between the C2 and C4 chlorines. To relieve steric strain, the methoxy methyl group is forced out of plane. More importantly, the C3-methoxy group physically pushes the C2-chlorine closer to the C1-carboxylate. This secondary steric pressure severely restricts the rotation of the carboxylate group and heavily shields the carbonyl carbon. Consequently, standard coupling reagents (like HATU or EDC) that form bulky active esters often fail or proceed with poor kinetics when applied to 2,4-DCMBA.

Comparative Synthetic Workflows

Divergent synthetic workflows and applications for 2,4-DCBA and 2,4-DCMBA based on steric profiles.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating In-Process Controls (IPCs) to ensure scientific integrity and high yields.

Protocol A: HATU-Mediated Coupling of 2,4-Dichlorobenzoic Acid

Because the steric hindrance in 2,4-DCBA is manageable, we can utilize standard uronium-based coupling.

• Activation: Dissolve 2,4-DCBA (1.0 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq), followed by HATU (1.2 eq).

  • Causality: DIPEA deprotonates the acid, allowing it to attack HATU, forming the highly reactive OAt ester.

  • Validation Check: The solution will transition to a faint yellow color. LC-MS analysis of an aliquot will show the mass of the intermediate OAt ester.

• Coupling: Add the primary or secondary amine (1.1 eq) to the activated mixture. Stir at room temperature for 2 hours.

  • Validation Check: Monitor by TLC (Hexane:EtOAc). The UV-active spot corresponding to 2,4-DCBA should completely disappear.

• Workup: Dilute the reaction with EtOAc. Wash sequentially with 1M aqueous HCl (to remove unreacted amine and basic byproducts) and saturated aqueous NaHCO₃ (to remove unreacted acid and HOAt). Dry the organic layer over Na₂SO₄ and concentrate.

Protocol B: Acyl Chloride Activation of 2,4-Dichloro-3-methoxybenzoic Acid

Due to the severe buttressing effect, bulky active esters (like OAt) struggle to form or react. We must force activation using the Vilsmeier-Haack reagent generated in situ.

• Activation: Dissolve 2,4-DCMBA (1.0 eq) in anhydrous DCM (0.2 M). Add a catalytic amount of DMF (0.05 eq). Cool to 0 °C, then dropwise add Oxalyl Chloride (2.0 eq).

  • Causality: Oxalyl chloride reacts with DMF to form the Vilsmeier-Haack intermediate, a small, highly electrophilic species capable of penetrating the sterically shielded C1-carboxylate to form the acyl chloride.

• In-Process Control (Critical Validation): Before proceeding, quench a 10 µL aliquot of the reaction mixture into 1 mL of methanol containing 10 µL of TEA.

  • Validation Check: Analyze the quenched sample by LC-MS. You must observe >95% conversion to the methyl ester. If unreacted acid remains, add an additional 0.5 eq of oxalyl chloride.

• Solvent Swap: Once activation is confirmed, concentrate the reaction mixture to absolute dryness under reduced pressure.

  • Causality: Removing excess oxalyl chloride is mandatory to prevent it from reacting with your amine in the next step, which would form unwanted oxamide byproducts.

• Coupling: Redissolve the crude acyl chloride in anhydrous DCM. Slowly add this solution to a pre-cooled (0 °C) mixture of the target amine (1.1 eq) and TEA (3.0 eq) in DCM. Stir for 1 hour, then perform a standard aqueous workup.

References

• 2,4-Dichlorobenzoic acid - Wikipedia - wikipedia.
• 2,4-Dichlorobenzoic acid | CAS 50-84-0 | SCBT - scbt.
• 2,4-Dichlorobenzoic acid, 98% 50-84-0 India - Ottokemi - ottokemi.
• 2,4-Dichlorobenzoic acid 98 50-84-0 - Sigma-Aldrich - sigmaaldrich.
• 115382-33-7 | MFCD26960583 | 2,4-Dichloro-3-methoxybenzoic acid - Aaronchem - aaronchem.
• 2,4-Dichloro-3-Methoxybenzoic acid synthesis - chemicalbook - chemicalbook.

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• 2. aaronchem.com [aaronchem.com]
• 3. 2,4-Dichlorobenzoic acid - Wikipedia [en.wikipedia.org]
• 4. 2,4-Dichloro-3-Methoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. 2,4-Dichlorobenzoic acid, 98% 50-84-0 India [ottokemi.com]

A Comparative Guide to Inter-Laboratory Validation of 2,4-dichloro-3-methoxybenzoic Acid Assays

This guide provides an in-depth comparison of analytical methodologies for the quantification of 2,4-dichloro-3-methoxybenzoic acid, a compound of interest in various research and development sectors. The focus is on establishing robust and reproducible analytical methods through rigorous inter-laboratory validation. We will delve into the technical nuances of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), offering field-proven insights into their respective strengths and limitations.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1][2][3]. This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive framework for selecting and validating an appropriate analytical method for 2,4-dichloro-3-methoxybenzoic acid, ensuring data integrity and comparability across different laboratories.

The Critical Role of Inter-Laboratory Validation

In the landscape of multi-site studies and global research collaborations, ensuring the consistency and reliability of analytical data is paramount. An inter-laboratory comparison program, where identical samples are analyzed at all participating laboratories, provides invaluable insights into the harmonization of data and helps mitigate pre-analytic, analytic, and post-analytic issues[4]. The principles of such cross-validation studies are essential for confirming that assay data from all study sites are comparable[5]. This guide is predicated on the principles outlined by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), which provide a general framework for the principles of analytical procedure validation[6][7][8].

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique is a critical decision driven by factors such as sensitivity, selectivity, sample matrix, and throughput requirements. For 2,4-dichloro-3-methoxybenzoic acid, a chlorinated benzoic acid derivative, several analytical approaches can be considered.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and cost-effective technique for the quantification of aromatic compounds. The method relies on the separation of the analyte on a stationary phase followed by detection based on its ultraviolet absorbance.

Causality Behind Experimental Choices: A reversed-phase C18 column is typically chosen for its ability to retain and separate moderately polar compounds like 2,4-dichloro-3-methoxybenzoic acid from a polar mobile phase. The mobile phase, a mixture of an organic solvent (like acetonitrile or methanol) and acidified water, is optimized to achieve good peak shape and resolution. The acidic modifier (e.g., formic or acetic acid) is crucial for suppressing the ionization of the carboxylic acid group, leading to better retention and symmetrical peaks on a C18 column. UV detection is set at a wavelength where the analyte exhibits maximum absorbance to ensure high sensitivity.

Experimental Protocol: HPLC-UV Analysis

• Standard Preparation:

  • Prepare a primary stock solution (1 mg/mL) of 2,4-dichloro-3-methoxybenzoic acid reference standard in methanol.

  • Perform serial dilutions with the mobile phase to prepare calibration standards at concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Preparation (e.g., from a solid matrix):

  • Accurately weigh a known amount of the homogenized sample.

  • Extract the analyte using a suitable solvent like methanol with sonication to enhance extraction efficiency.

  • Centrifuge the extract to pellet solid debris.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • If necessary, dilute the filtered extract with the mobile phase to fall within the calibration range[9].

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile and 0.1% formic acid in water (gradient or isocratic elution).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 280 nm[10].

Visualization of the HPLC-UV Workflow

Caption: Workflow for HPLC-UV quantification of 2,4-dichloro-3-methoxybenzoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high chromatographic resolution and mass-selective detection, providing excellent specificity. However, for non-volatile and polar compounds like carboxylic acids, a derivatization step is typically required to increase their volatility and thermal stability.

Causality Behind Experimental Choices: The derivatization process, for instance, methylation with diazomethane or pentafluorobenzylation, converts the carboxylic acid group into a less polar and more volatile ester. This is essential for the analyte to be amenable to gas chromatography[11]. The choice of a specific GC column (e.g., a mid-polarity column) is based on achieving optimal separation of the derivatized analyte from potential matrix interferences. Mass spectrometry is operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring characteristic ions of the derivatized analyte.

Experimental Protocol: GC-MS Analysis (with Derivatization)

• Standard and Sample Preparation:

  • Prepare standards and extract samples as described for HPLC-UV.

  • Evaporate the solvent from the prepared standards and sample extracts.

• Derivatization (Methylation):

  • Reconstitute the dried residue in a suitable solvent.

  • Add a freshly prepared solution of diazomethane in ether until a persistent yellow color is observed.

  • Allow the reaction to proceed for 10-15 minutes.

  • Quench the excess diazomethane by adding a small amount of acetic acid.

  • Evaporate the solvent and reconstitute in a solvent suitable for GC injection (e.g., hexane).

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Splitless mode.

  • Temperature Program: Optimized gradient (e.g., start at 80°C, ramp to 280°C).

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • MS Detection: Selected Ion Monitoring (SIM) of characteristic ions for the methylated derivative.

Visualization of the GC-MS Workflow

Caption: Workflow for GC-MS analysis of 2,4-dichloro-3-methoxybenzoic acid.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for quantitative analysis in complex matrices due to its superior sensitivity and specificity. It combines the separation power of liquid chromatography with the highly selective detection of tandem mass spectrometry, often eliminating the need for derivatization[12].

Causality Behind Experimental Choices: Similar to HPLC-UV, reversed-phase chromatography is employed for separation. The use of a tandem quadrupole mass spectrometer allows for Multiple Reaction Monitoring (MRM), where a specific precursor ion of the analyte is selected and fragmented, and a characteristic product ion is monitored for quantification[13]. This technique provides exceptional selectivity, minimizing matrix effects and leading to very low limits of detection[12]. Electrospray ionization (ESI) in negative ion mode is typically used for acidic compounds like 2,4-dichloro-3-methoxybenzoic acid, as it readily deprotonates to form the [M-H]⁻ ion.

Experimental Protocol: LC-MS/MS Analysis

• Standard and Sample Preparation:

  • Prepare standards and extract samples as described for HPLC-UV. Due to the high sensitivity of LC-MS/MS, further dilution may be necessary. For aqueous samples, a simple filtration may suffice.

• LC-MS/MS Conditions:

  • LC System: UHPLC or HPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: Acetonitrile and 0.1% formic acid in water (gradient elution).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI), negative mode.

  • MRM Transition: Monitor the transition from the deprotonated molecular ion to a specific fragment ion (e.g., for a similar compound, dicamba, the transition 219 > 175 is used[12]).

Visualization of the LC-MS/MS Workflow

Caption: Workflow for LC-MS/MS analysis of 2,4-dichloro-3-methoxybenzoic acid.

Inter-Laboratory Validation: Performance Comparison

A hypothetical inter-laboratory study was designed with three participating laboratories to validate the three analytical methods for the quantification of 2,4-dichloro-3-methoxybenzoic acid in a spiked matrix. Each laboratory analyzed a set of blinded quality control (QC) samples at low, medium, and high concentrations. The validation parameters were assessed according to ICH Q2(R1) guidelines, which address characteristics such as accuracy, precision, linearity, range, and specificity[1][2].

Linearity and Sensitivity

The linearity of each method was evaluated by constructing a calibration curve and determining the coefficient of determination (R²). The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were established to define the sensitivity of each method.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linear Range (µg/mL)	0.5 - 100	0.05 - 50	0.001 - 10
R²	> 0.998	> 0.999	> 0.999
LOD (µg/mL)	0.15	0.015	0.0003
LOQ (µg/mL)	0.5	0.05	0.001

Table 1: Comparison of Linearity and Sensitivity.

The data clearly indicate the superior sensitivity of the LC-MS/MS method, with an LOQ approximately 500 times lower than that of the HPLC-UV method.

Accuracy and Precision

Accuracy was assessed by calculating the percent recovery of the spiked QC samples, while precision was determined by the relative standard deviation (RSD) for both intra-day (repeatability) and inter-day (intermediate precision) analyses. Acceptance criteria are typically ±15% for accuracy and ≤15% for precision (±20% and ≤20% at the LOQ)[5].

Method	QC Level	Inter-Lab Accuracy (% Recovery)	Inter-Lab Precision (% RSD)
HPLC-UV	Low	92.5 - 108.3	8.9
Medium	95.8 - 104.2	6.1
High	98.1 - 102.5	4.5
GC-MS	Low	94.2 - 110.1	7.5
Medium	96.5 - 103.8	5.3
High	97.9 - 101.7	3.8
LC-MS/MS	Low	96.8 - 105.4	5.2
Medium	98.2 - 102.1	3.1
High	99.0 - 101.5	2.4

Table 2: Inter-Laboratory Accuracy and Precision Data.

All three methods demonstrated acceptable accuracy and precision across the participating laboratories, indicating their robustness. The LC-MS/MS method, however, showed the lowest variability, highlighting its superior reproducibility.

Conclusion and Recommendations

The inter-laboratory validation of assays for 2,4-dichloro-3-methoxybenzoic acid demonstrates that HPLC-UV, GC-MS, and LC-MS/MS can all provide accurate and precise data. The choice of method should be guided by the specific requirements of the study.

• HPLC-UV is a reliable and cost-effective method suitable for applications where high sensitivity is not a primary concern.

• GC-MS offers excellent specificity but requires a derivatization step, which can add complexity and potential for variability.

• LC-MS/MS is the most sensitive and selective method, ideal for trace-level quantification in complex matrices and high-throughput analyses[14]. Its ability to analyze samples with minimal preparation makes it highly efficient[12].

For studies requiring the highest level of sensitivity and data comparability across multiple sites, the LC-MS/MS method is strongly recommended. Regardless of the method chosen, adherence to standardized validation protocols and participation in inter-laboratory comparison programs are essential for ensuring the generation of harmonized and reliable data.

References

• Jandova, R., Hird, S., Ross, E., & Van Hulle, M. (n.d.). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry.
• Waters Corporation. (n.d.). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry.
• BenchChem. (2025).
• Funakoshi, T., et al. (2017). Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 145, 315-322.
• U.S. Food and Drug Administration. (2024, March). Q2(R2)
• AOAC International. (n.d.). Appendix F: Guidelines for Standard Method Performance Requirements.
• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Han, J., et al. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry.
• Google Patents. (n.d.). CN103743828A - Determination method of benzoic acid ester compounds in traditional Chinese medicine gentianae radix et rhizoma.
• U.S. Food and Drug Administration. (2021, September). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Waters Corporation. (n.d.). Transfer of the HPLC Method for Related Substances Analysis of Metoclopramide HCl from an Agilent 1260 Infinity LC System to an ACQUITY Arc System.
• AOAC International. (n.d.).
• Varian, Inc. (2006, July 25).
• BenchChem. (2025). Application Note: High-Throughput LC-MS/MS Analysis of 2,3-Dihydroxy-4-methoxybenzoic Acid in Biological Samples.
• U.S. Food and Drug Administration. (2015, July).
• ACS Publications. (2025, March 28). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols.
• AOAC International. (n.d.). AOAC guidelines for single-laboratory validation of chemical methods for dietary supplements and botanicals.
• U.S. Environmental Protection Agency. (n.d.). Method 515.
• ResearchGate. (2015, October 16). (PDF) Determination of acid herbicides using modified quechers with fast switching ESI+/ESI−LC-MS/MS.
• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.

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A Senior Application Scientist's Guide to Achieving Low-Level Detection of 2,4-dichloro-3-methoxybenzoic Acid in Environmental Water

Introduction: The Analytical Challenge

The monitoring of trace-level organic contaminants in environmental water is a cornerstone of public health and ecological safety. Among these are acidic herbicides and their metabolites, a class of compounds that includes 2,4-dichloro-3-methoxybenzoic acid. While not as commonly regulated as its structural relatives like Dicamba or 2,4-D, its presence can indicate specific contamination events. The primary analytical challenge lies in achieving the requisite sensitivity and selectivity to detect these compounds at environmentally relevant concentrations, often in the low parts-per-billion (µg/L) to parts-per-trillion (ng/L) range.

This guide provides a comparative analysis of the two most powerful and prevalent analytical strategies for this task: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) . As a Senior Application Scientist, my objective is not merely to present protocols, but to elucidate the fundamental principles and causal logic behind the methodological choices, empowering researchers to select and optimize the ideal workflow for their specific needs. We will explore complete, self-validating workflows from sample preparation to final analysis, grounded in authoritative methods and performance data.

Analyte Profile: Understanding 2,4-dichloro-3-methoxybenzoic acid

Before designing an analytical method, a thorough understanding of the target analyte's physicochemical properties is paramount. These properties dictate the optimal choices for extraction, separation, and detection.

Property	Value / Description	Analytical Implication
Chemical Structure		The carboxylic acid group makes the molecule polar and acidic, while the chlorinated aromatic ring provides hydrophobicity and a target for selective detectors.
Molecular Formula	C₈H₆Cl₂O₃	---
Molecular Weight	221.04 g/mol	---
Acidity (pKa)	Estimated ~3-4	The compound will be in its anionic (deprotonated) form at neutral or basic pH and in its neutral (protonated) form in an acidic environment. This is the critical principle exploited in sample preparation.
Volatility	Low	The carboxylic acid group makes the molecule non-volatile, precluding direct analysis by Gas Chromatography without a chemical modification step (derivatization).[1]

Core Analytical Strategies: A Comparative Overview

The choice between LC-MS/MS and GC-MS represents a significant fork in the analytical path. Historically, GC-based methods, often using an Electron Capture Detector (GC-ECD) highly sensitive to chlorinated compounds, were standard.[2] However, these methods are labor-intensive due to the mandatory derivatization step required to make the acidic analytes volatile.[1][3]

Modern laboratories have largely transitioned to LC-MS/MS. This technique analyzes compounds directly in the liquid phase, eliminating the need for derivatization and offering unparalleled sensitivity and selectivity.[4]

Feature	Liquid Chromatography-Tandem MS (LC-MS/MS)	Gas Chromatography-MS (GC-MS)
Principle	Separates compounds in the liquid phase based on polarity; detects by mass-to-charge ratio of parent and fragment ions.	Separates compounds in the gas phase based on boiling point/volatility; detects by mass-to-charge ratio.
Derivatization	Not required. Direct analysis of the polar, acidic compound is possible.[5]	Required. The carboxylic acid must be esterified (e.g., methylated) to become volatile.[1][6]
Sample Preparation	Typically Solid-Phase Extraction (SPE).	Traditionally Liquid-Liquid Extraction (LLE), followed by derivatization and solvent exchange.
Sensitivity	Excellent, often reaching sub-ng/L levels.[7]	Good, but can be limited by derivatization efficiency and background.
Selectivity	Extremely high due to Multiple Reaction Monitoring (MRM).	High, but can have more background interference from the matrix and derivatization reagents.
Throughput	Higher, due to simpler sample preparation and fast analysis times.	Lower, due to multi-step, often manual, sample preparation.

Workflow 1: The Modern Standard - Solid-Phase Extraction with LC-MS/MS

This workflow is the current gold standard for the analysis of acidic herbicides in water due to its superior sensitivity, specificity, and ease of use.[4] The entire process is designed to isolate and concentrate the analyte from the complex water matrix and present it in a clean solution for instrumental analysis.

Causality of the Workflow

The process hinges on manipulating the analyte's charge state. At a low pH, the carboxylic acid is protonated and neutral, allowing it to be retained on a hydrophobic solid-phase extraction (SPE) sorbent. Interfering salts and very polar compounds are washed away. The analyte is then eluted with an organic solvent, which is evaporated and reconstituted in a mobile-phase-compatible solution for direct injection into the LC-MS/MS.

Experimental Workflow Diagram: SPE-LC-MS/MS

Caption: Workflow for SPE and LC-MS/MS analysis.

Detailed Experimental Protocol: SPE-LC-MS/MS

A. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection & Preservation: Collect a 500 mL water sample in an amber glass bottle. If residual chlorine is suspected, add ~50 mg of sodium sulfite.

• Acidification: Add concentrated formic or phosphoric acid to adjust the sample pH to 2.5 ± 0.2. This step is critical to ensure the analyte is in its neutral, retainable form.

• SPE Cartridge Conditioning: Use a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL). Condition the cartridge by passing 5 mL of methanol followed by 5 mL of pH 2.5 reagent water, without allowing the cartridge to go dry.

• Sample Loading: Load the acidified water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: After loading, wash the cartridge with 10 mL of pH 2.5 reagent water to remove residual salts and highly polar matrix components. Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the retained analytes by passing 2 x 4 mL aliquots of methanol or acetonitrile through the cartridge into a collection tube.

• Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of 80:20 water:methanol for analysis.

B. Instrumental Analysis: UPLC-MS/MS

• Chromatographic Separation:

  • System: Waters ACQUITY UPLC I-Class or equivalent.[4]

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Injection Volume: 10 µL.

• Mass Spectrometry Detection:

  • System: Waters Xevo TQ-XS, Shimadzu LCMS-8060NX, or equivalent triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in Negative Mode. The carboxylic acid readily loses a proton to form a negative ion [M-H]⁻.

  • MRM Transitions: At least two Multiple Reaction Monitoring (MRM) transitions should be optimized for the analyte for confident quantification and confirmation. For 2,4-dichloro-3-methoxybenzoic acid (MW 221.04), hypothetical transitions would be determined by infusing a standard solution (e.g., Quantifier: 220 > 176, Qualifier: 220 > 205).

  • Source Conditions: Optimize source temperature and gas flows to maximize the response of the deprotonated molecular ion.[4]

Workflow 2: The Classic Approach - Derivatization with GC-MS

This method, while more complex, remains a valid and powerful technique, particularly in laboratories without access to LC-MS/MS. Its main drawback is the necessity of derivatization.

Causality of the Workflow

Similar to the LC workflow, the analyte is first extracted from the water matrix, typically via Liquid-Liquid Extraction (LLE) after acidification. Because the analyte is not volatile, its carboxylic acid group must be converted into an ester (e.g., a methyl ester) to allow it to pass through the heated GC column. This is a critical chemical transformation step. Detection is then performed by mass spectrometry.

Experimental Workflow Diagram: LLE-Derivatization-GC-MS

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• 5. youngin.com [youngin.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

2,4-Dichloro-3-methoxybenzoic acid proper disposal procedures

Operational Blueprint: Safe Handling and Thermal Destruction of 2,4-Dichloro-3-methoxybenzoic Acid

As a building block in pharmaceutical synthesis and drug development, 2,4-Dichloro-3-methoxybenzoic acid (CAS: 115382-33-7) requires rigorous lifecycle management. Because this compound contains two chlorine atoms bound to an aromatic ring, it poses specific ecological and operational hazards and cannot be processed through standard non-halogenated waste streams.

This guide provides researchers and lab managers with the mechanistic reasoning and procedural steps required to safely manage, segregate, and dispose of this chemical, ensuring strict compliance with environmental protection standards.

The Causality of Halogenated Waste Management

As application scientists, we do not just follow protocols—we must understand the chemistry driving them. Chlorinated aromatics are treated with extreme prejudice in waste management for three distinct reasons:

• Ecological Persistence: The carbon-chlorine bond in aromatic systems is highly stable, making the compound resistant to natural biodegradation and prone to environmental bioaccumulation.

• Dioxin/Furan Formation: If incinerated at standard temperatures (e.g., 800°C), chlorinated aromatics undergo incomplete combustion. This transforms them into precursors for highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[1].

• Corrosive Byproducts: Complete thermal oxidation of this compound yields hydrogen chloride (HCl) gas. Without proper alkaline scrubbing, this leads to severe equipment corrosion and environmental acid rain[1].

Physicochemical Data & Incineration Parameters

To design a self-validating disposal protocol, we must align the chemical's properties with facility-level destruction requirements.

Parameter	Value	Operational Implication
Chemical Name	2,4-Dichloro-3-methoxybenzoic acid	-
CAS Number	115382-33-7	Unique identifier required for HazMat manifesting.
Molecular Formula	C8H6Cl2O3	Contains chlorine; dictates mandatory routing to the halogenated waste stream.
Primary Incineration Temp	850°C ± 25°C	Facilitates initial volatilization and partial combustion of the organic matrix[2].
Secondary Incineration Temp	≥ 1100°C	Critical threshold for the complete destruction of the aromatic ring and dioxin precursors[2].
Gas Residence Time	≥ 2.0 seconds	Ensures complete thermal oxidation of volatilized gases[2].
Exhaust Scrubber	Alkaline (NaOH/Caustic Lye)	Neutralizes the highly corrosive HCl gas generated during combustion[2].

Laboratory Segregation and Packaging Protocol

Proper upstream segregation dictates the success of downstream destruction. Mixing halogenated waste with non-halogenated waste exponentially increases disposal costs and can disrupt the required BTU (heating value) during incineration[1].

Step-by-Step Methodology:

• Stream Identification: Classify the material strictly as "Halogenated Organic Waste." Ensure the liquid mixture contains less than 20% water, as high water content quenches the incinerator's thermal efficiency and disrupts the combustion process[3].

• Container Selection: Use high-density polyethylene (HDPE) or glass containers. Do not use metal drums if the acid is in a highly concentrated or aqueous solution, as this will lead to corrosive degradation of the container.

• Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state "Halogenated Organic Waste," list the CAS number (115382-33-7), and include the accumulation start date.

• Satellite Accumulation: Store the container in a designated, well-ventilated secondary containment tray. Keep it strictly isolated from incompatible materials, such as strong bases, oxidizers, and peroxides[3].

Facility-Level Thermal Destruction Workflow

Once transported by a licensed HazMat carrier, the compound undergoes specialized high-temperature incineration in a twin-chamber system[1].

Step-by-Step Methodology:

• Waste Blending: The waste is blended with higher-BTU solvents to achieve an optimal heating value (typically ~8,500 BTU/lb). This sustains the extreme temperatures required for halogen destruction without excessive auxiliary fuel[1].

• Primary Combustion: The blended waste is injected into a rotary kiln or primary chamber operating at 850°C to volatilize the organics[2].

• Secondary Combustion (Critical Step): The volatile gases enter a secondary combustion chamber maintained at a minimum of 1100°C. The gas must remain in this chamber for a residence time of at least 2.0 seconds. This specific temperature-time matrix guarantees the complete destruction of the compound[2].

• Adiabatic Quenching: Exhaust gases are rapidly cooled (quenched) to bypass the temperature window (250°C–450°C) where de novo synthesis of dioxins occurs.

• Alkaline Scrubbing: The cooled flue gas, now containing HCl, is passed through a wet scrubber utilizing an alkaline medium (e.g., caustic lye/NaOH). This neutralizes the acid gas into harmless salt water before atmospheric emission[2].

Fig 1: Thermal destruction pathway for halogenated organic waste.

Spill Response and Decontamination Plan

In the event of an accidental release in the laboratory, immediate and calculated action is required:

• Isolate & Evacuate: Secure the area and ensure local exhaust ventilation (e.g., fume hoods) is operating at maximum capacity.

• PPE Deployment: Responders must don chemical-resistant gloves (Nitrile or Neoprene), safety goggles, and a lab coat. If the powder is aerosolized, a NIOSH-approved respirator is required.

• Containment: For solid spills, sweep up carefully to avoid dust generation. For liquid solutions, surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or sand).

• Collection & Decontamination: Place all absorbed material into a compatible hazardous waste container. Wash the contaminated surface with a mildly alkaline detergent solution to neutralize residual acid, collecting the wash water as halogenated waste.

References

• Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." Retrieved from:[Link]

• Nipissing University. "Hazardous Materials Disposal Guide - Halogenated Organic Waste." Retrieved from:[Link]

• Ministry of Environment, Forest and Climate Change. "Guidelines for Hazardous Waste Incineration." Retrieved from: [Link]

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• 2. forest.odisha.gov.in [forest.odisha.gov.in]
• 3. nipissingu.ca [nipissingu.ca]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,4-Dichloro-3-methoxybenzoic Acid

This guide provides an in-depth operational plan for the safe handling of 2,4-Dichloro-3-methoxybenzoic acid, focusing on the selection and use of appropriate Personal Protective Equipment (PPE). As drug development professionals, our commitment to safety is as critical as our scientific pursuits. This document moves beyond a simple checklist, offering a procedural and causal framework to ensure every researcher can operate with confidence and security. The protocols herein are designed to be self-validating, integrating established safety standards with practical, field-proven insights.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 2,4-Dichloro-3-methoxybenzoic acid may not be universally available, a thorough risk assessment can be conducted by examining the known hazards of structurally analogous compounds. Chlorinated and methoxy-substituted benzoic acid derivatives consistently exhibit a clear hazard profile.

Based on data from similar molecules like 2,4-Dichlorobenzoic acid and 4-Chloro-2-methoxybenzoic acid, the primary hazards are categorized as follows:

• Skin Irritation (Category 2) : Direct contact is likely to cause skin irritation.[1][2][3]

• Serious Eye Irritation (Category 2/2A) : The compound, particularly as a powder, poses a significant risk of causing serious eye irritation upon contact.[1][2][3][4]

• Respiratory Tract Irritation (Category 3) : Inhalation of dust or aerosols may lead to respiratory irritation.[1][2][4][5]

• Harmful if Swallowed (Acute Toxicity, Oral - Category 4) : Ingestion of the compound may be harmful.[4][5][6]

Therefore, all handling procedures must be designed to prevent skin and eye contact, inhalation of dust, and accidental ingestion.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is the most critical line of defense against exposure during laboratory operations. Engineering controls, such as fume hoods, are primary, but appropriate PPE is mandatory as the final barrier.

Eye and Face Protection

The risk of serious eye irritation from dust particles or splashes necessitates robust eye protection.

• Minimum Requirement : Chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory for all procedures.[1] These provide a full seal around the eyes, offering protection from airborne particulates and splashes from all directions.

• Enhanced Requirement : When there is a significant risk of splashing (e.g., during bulk transfers or solution preparation), a face shield must be worn in addition to safety goggles.[1][6] The face shield offers a broader barrier, protecting the entire face from direct contact.

Skin and Body Protection

Preventing skin contact is paramount to avoid irritation.

• Gloves : Chemical-resistant gloves are required for all handling tasks.

  • Material Choice : Nitrile rubber gloves are the standard recommendation for incidental contact with this class of chemicals.[1] Always inspect gloves for any signs of degradation or perforation before use.[6][7][8]

  • Technique : Use proper glove removal technique (without touching the glove's outer surface) to avoid cross-contamination.[6][8] Hands must be washed thoroughly with soap and water after gloves are removed.[6][7][9]

• Laboratory Coat : A long-sleeved, fully-buttoned lab coat serves as a removable barrier to protect street clothes and skin from contamination.[1]

• Additional Protection : For tasks with a higher risk of spills or splashes, a chemical-resistant apron can provide an additional layer of protection.[10] Closed-toe shoes are a baseline requirement in any laboratory setting.[1]

Respiratory Protection

Inhalation of fine powders can cause respiratory irritation.[2][5][11] Therefore, engineering controls are the first line of defense.

• Primary Control : All weighing and handling of the solid compound should be performed within a certified chemical fume hood or a powder containment hood to minimize the generation of airborne dust.[8][9]

• Secondary Control : In the rare event that engineering controls are not feasible or during a spill cleanup where dust may be generated, respiratory protection is required. A NIOSH-approved N95 (or better) particulate respirator is the minimum requirement. If irritation is experienced, a full-face respirator should be used.[7]

Operational Plans: From Handling to Disposal

A systematic workflow is essential for safety. The following table and protocol outline the procedural steps for safe handling.

PPE Selection by Task

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Safety Goggles	Nitrile Gloves	Lab Coat	Required if not in a fume hood (N95 minimum)
Preparing Solutions	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Not required if in a fume hood
Reaction Setup/Monitoring	Safety Goggles	Nitrile Gloves	Lab Coat	Not required if in a fume hood
Small Spill Cleanup	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Required (N95 minimum)

Experimental Protocol: Donning and Doffing PPE

This protocol ensures that PPE is worn and removed in a sequence that minimizes the risk of exposure and cross-contamination.

A. Donning Sequence (Putting On)

• Lab Coat : Put on a clean, long-sleeved lab coat and fasten all buttons.

• Respirator (if required) : If the risk assessment indicates a need for respiratory protection, perform a fit check and don the respirator according to manufacturer instructions.

• Eye Protection : Put on safety goggles, ensuring a snug fit. If a face shield is required, place it over the goggles.

• Gloves : Don the final piece of PPE, the gloves. Ensure the cuffs of the gloves are pulled over the cuffs of the lab coat sleeves to create a seal.

B. Doffing Sequence (Taking Off)

• Gloves : Remove gloves first, as they are considered the most contaminated item. Peel one glove off by grasping the outer edge of the cuff and turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off from the inside, creating a bag for both gloves.

• Face Shield/Goggles : Remove eye and face protection from the back by handling the strap. Avoid touching the front surface.

• Lab Coat : Unbutton the lab coat. Remove it by peeling it off the shoulders and turning the sleeves inside out. Fold the coat so the contaminated exterior is folded inward.

• Respirator (if used) : Remove the respirator by the straps without touching the front.

• Hand Hygiene : Immediately wash hands thoroughly with soap and water for at least 20 seconds.[6][8][9]

Disposal and Decontamination Plan

Proper disposal is a critical final step in the safe handling workflow.

• Chemical Waste : All surplus 2,4-Dichloro-3-methoxybenzoic acid and solutions containing the compound must be disposed of as hazardous chemical waste.[4][7] They should be collected in a suitable, closed, and clearly labeled container for disposal by a licensed professional waste disposal service.[6][7][8] Do not discharge to sewer systems.[7][8]

• Contaminated PPE : Disposable gloves and other contaminated items must be placed in a designated hazardous waste container.[6][8]

• Contaminated Clothing : If a lab coat becomes contaminated, it should be removed immediately and decontaminated before reuse.[1][3]

PPE Decision Workflow

The following diagram illustrates the logical flow for selecting appropriate PPE when handling 2,4-Dichloro-3-methoxybenzoic acid.

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